4,4,5,5-Tetrachloro-1,3-dioxolan-2-one

• CAS: 22432-68-4

Core Science & Biosynthesis

An In-depth Technical Guide on 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one (CAS No. 22432-68-4), a pivotal reagent in modern organic synthesis. Esteemed as a safer, solid surrogate for the highly toxic phosgene gas, this compound has garnered significant attention for its utility in the synthesis of a diverse array of chemical entities, including carbonates, isocyanates, and chloroformates, which are crucial intermediates in the pharmaceutical and materials science sectors. This document elucidates the compound's chemical structure, physicochemical properties, and critical safety and handling protocols. A significant focus is placed on its synthetic applications, supported by a detailed experimental protocol and an exploration of the mechanistic pathways of its key reactions. This guide is intended to serve as an essential resource for researchers, chemists, and professionals in drug development, offering both foundational knowledge and practical insights to facilitate its effective and safe implementation in a laboratory setting.

Introduction: A Safer Phosgene Equivalent

4,4,5,5-Tetrachloro-1,3-dioxolan-2-one, also known as tetrachloroethylene carbonate, has emerged as a reagent of significant interest due to its role as a solid, and therefore more safely handled, alternative to phosgene.[1] The inherent hazards associated with the gaseous and highly toxic nature of phosgene have driven the development of solid phosgene equivalents, and tetrachloroethylene carbonate stands out as a versatile and effective option. Its utility is primarily derived from the high electrophilicity of its carbonyl carbon, which is susceptible to nucleophilic attack, initiating a cascade of reactions that can be harnessed for various chemical transformations. This guide aims to provide a detailed exploration of this compound, from its fundamental properties to its practical applications and the underlying principles of its reactivity.

Chemical Identity and Physicochemical Profile

A thorough understanding of a chemical's identity and physical properties is fundamental to its successful application in research and development.

Chemical Structure and Identifiers

The structural and identifying information for 4,4,5,5-tetrachloro-1,3-dioxolan-2-one is summarized below.

Caption: Chemical structure of 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	4,4,5,5-tetrachloro-1,3-dioxolan-2-one[1]
Other Names	Tetrachloroethylene carbonate, Perchloroethylene carbonate[1]
CAS Number	22432-68-4[1]
Molecular Formula	C₃Cl₄O₃[1]
Molecular Weight	225.83 g/mol [1]
SMILES	C1(=O)OC(C(O1)(Cl)Cl)(Cl)Cl[1]
InChI	InChI=1S/C3Cl4O3/c4-2(5)3(6,7)10-1(8)9-2[1]

Physicochemical Properties

The physical characteristics of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one are crucial for its handling, storage, and use in chemical reactions.

Table 2: Physicochemical Data

Property	Value
Appearance	Colorless liquid or solid
Melting Point	78-81 °C
Boiling Point	165 °C[2]
Density	1.706 g/cm³ at 25 °C[2]
Solubility	Soluble in most organic solvents. Reacts with water.

Safety, Handling, and Disposal

Given its hazardous nature, strict adherence to safety protocols is imperative when working with 4,4,5,5-tetrachloro-1,3-dioxolan-2-one.

Hazard Classification

This compound is classified as highly hazardous, with the following hazard statements:

• H302: Harmful if swallowed.[3][4]

• H314: Causes severe skin burns and eye damage.[3][4]

• H330: Fatal if inhaled.[3][4]

Recommended Handling Practices

• Engineering Controls: All manipulations should be conducted in a well-ventilated chemical fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles. A face shield is recommended when handling larger quantities.

• Handling: Avoid direct contact with skin and eyes. Do not breathe dust or vapor. Ensure the container is tightly closed when not in use.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, strong bases, and water. Keep the container tightly sealed.

Disposal Considerations

Dispose of waste material in accordance with local, regional, and national regulations. As a hazardous waste, it should not be disposed of in regular trash or poured down the drain.

Key Applications in Organic Synthesis

The primary utility of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one lies in its ability to serve as a versatile reagent for the introduction of a carbonyl group, effectively acting as a phosgene surrogate.[1]

• Synthesis of Carboxamides: It is used as an activating reagent in the synthesis of carboxamides.[5]

• Synthesis of Carbonates: It reacts with alcohols to form carbonates.

• Synthesis of Isocyanates: Its reaction with primary amines provides a route to isocyanates.

• Synthesis of Chloroformates: It can be used to prepare chloroformates from alcohols.

Experimental Protocol: Synthesis of a Carboxamide

This protocol details a general procedure for the synthesis of a carboxamide using 4,4,5,5-tetrachloro-1,3-dioxolan-2-one as an activating agent.

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve the carboxylic acid (1.0 eq.) and a tertiary amine base (e.g., triethylamine, 2.2 eq.) in an anhydrous aprotic solvent (e.g., dichloromethane or THF) under a nitrogen atmosphere.

• Activation: Cool the solution to 0 °C in an ice bath. To this stirred solution, add a solution of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one (1.1 eq.) in the same anhydrous solvent dropwise, maintaining the temperature below 5 °C.

• Amine Addition: After the addition is complete, stir the reaction mixture at 0 °C for 30 minutes. Then, add the primary or secondary amine (1.0 eq.) dropwise to the reaction mixture.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired carboxamide.

Expertise & Experience - Justification of Protocol Steps:

• Anhydrous Conditions: The use of anhydrous solvents and an inert atmosphere is critical to prevent the premature decomposition of the highly reactive 4,4,5,5-tetrachloro-1,3-dioxolan-2-one by moisture.

• Low-Temperature Addition: The dropwise addition of the activating agent at low temperatures helps to control the exothermic reaction and prevent the formation of side products.

• Use of a Tertiary Amine Base: The tertiary amine acts as a scavenger for the hydrochloric acid that is generated during the reaction, driving the equilibrium towards product formation.

Mechanistic Insights into Reactivity

The synthetic utility of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one is rooted in its reaction mechanism, which involves nucleophilic attack at the electrophilic carbonyl carbon.

Reaction with Nucleophiles: A General Overview

The reaction is initiated by the attack of a nucleophile (e.g., an alcohol or an amine) on the carbonyl carbon of the dioxolanone ring. This leads to the formation of a tetrahedral intermediate, which is unstable and undergoes ring-opening and subsequent fragmentation.

Caption: General reaction pathway with a nucleophile.

Trustworthiness of the Protocol: The described protocol is a self-validating system. The progress of the reaction can be easily monitored by TLC, and the formation of the desired product can be confirmed by standard analytical techniques such as NMR and mass spectrometry. The isolation of the expected product in good yield serves as a validation of the reaction's success.

Conclusion

4,4,5,5-Tetrachloro-1,3-dioxolan-2-one is a powerful and versatile reagent that offers a safer alternative to phosgene for a variety of synthetic transformations. Its ability to efficiently generate key functional groups such as carbonates, isocyanates, and carboxamides makes it an invaluable tool for chemists in both academic and industrial settings, particularly in the realm of drug discovery and development. A thorough understanding of its properties, handling requirements, and reactivity is essential for its effective and safe utilization.

References

• Tetrachloroethylene carbonate. (n.d.). In PubChem.
• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol.

• Harper, K. (n.d.). Durham E-Theses: The Synthesis and Characterisation of some new Hetero-Substituted Conjugated Polymers. Durham University. [Link]

• Tetrachloroethylene carbonate. (n.d.). In Wikipedia. Retrieved February 20, 2026, from [Link]

• 4,4,5,5-tetrachloro-1,3-dioxolan-2-one. (n.d.). In Official Journal of the European Union. Retrieved from [Link]

• Process for the preparation of carboxamides. (n.d.). In Google Patents.

• Regulation (EC) No 1272/2008 of the European Parliament and of the Council of 16 December 2008 on classification, labelling and packaging of substances and mixtures, amending and repealing Directives 67/548/EEC and 1999/45/EC, and amending Regulation (EC) No 1907/2006. (2008, December 31). Official Journal of the European Union. [Link]

• Processes for the preparation of cyclopropanecarboxylic acid and derivatives thereof. (n.d.). In Google Patents.

• Regulation (EC) No 1272/2008 of the European Parliament and of the Council of 16 December 2008 on classification, labelling and packaging of substances and mixtures, amending and repealing Directives 67/548/EEC and 1999/45/EC, and amending Regulation (EC) No 1907/2006 (Text with EEA relevance). (n.d.). legislation.gov.uk. [Link]

• General, Organic, and Improvised Chemistry Page 3. (n.d.). In Scribd. Retrieved from [Link]

• 폐기물 재활용 시 유해특성 제거 또는 안정화 기술에 관한 지침서. (2018, February 28). Ministry of Environment. [Link]

• PE-CONS 3671/08 ADD 11 REV 1. (2008, December 16). data.consilium.europa.eu. [Link]

• ATP_22. (n.d.). REACH-CLP-Biozid Helpdesk. [Link]

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Solubility Profile & Stability Atlas: 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO)

This guide provides an in-depth technical analysis of the solubility and stability profile of 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO) in polar aprotic solvents.[1] It is structured to address the specific challenges of handling highly chlorinated cyclic carbonates, where "solubility" is often indistinguishable from "reactivity."[2]

[1][2]

Document Type: Technical Application Guide Subject: Solvent Compatibility, Reactive Dissolution, and Safety Protocols Compound: 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (CAS: 22432-68-4) Also Known As: Tetrachloroethylene Carbonate (TCC), Perchloroethylene Carbonate.[1]

Executive Summary

For researchers utilizing 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO) as a chlorinating agent or phosgene substitute, standard solubility data is insufficient and often dangerous.[1] TCDO is an electrophilic powerhouse; its interaction with polar aprotic solvents is governed not by simple solvation thermodynamics, but by nucleophilic susceptibility .[1][2]

Critical Insight: In non-nucleophilic polar aprotic solvents (e.g., Acetonitrile), TCDO exhibits physical solubility.[2] In nucleophilic polar aprotic solvents (e.g., DMF, DMSO), it undergoes reactive dissolution, leading to rapid degradation, active species generation (Vilsmeier-Haack type), or violent decomposition.[2]

Physicochemical Characterization

Before attempting dissolution, the material properties must be verified to ensure sample integrity.[2] TCDO is sensitive to moisture; hydrolysis yields trichloroacetic acid derivatives, CO₂, and HCl.[2]

Property	Value / Description	Relevance to Solubility
Molecular Formula	C₃Cl₄O₃	High halogen content increases lipophilicity but maintains polarity.[1][2]
Molecular Weight	225.84 g/mol	Moderate MW facilitates dissolution in organic media.[1][2]
Physical State	Low-melting Crystalline Solid	MP ~48–50°C. Often supercools to a viscous liquid.[1][2]
Polarity	High (due to Carbonate/Cl)	Compatible with polar aprotic media (dielectric constant > 20).[1][2]
Reactivity	Electrophilic / Acylating	Susceptible to attack by solvent lone pairs (O, N, S).[2]

The Solubility-Stability Paradox

The selection of a polar aprotic solvent for TCDO dictates the reaction pathway.[1][2] We categorize solvents into three distinct classes based on their interaction mechanism.

Class A: Inert Dissolution (Recommended)

Solvents: Acetonitrile (MeCN), Nitromethane, Propylene Carbonate (anhydrous).[2]

• Mechanism: Dipole-dipole interactions solvate the TCDO molecule without breaking the dioxolanone ring.[1]

• Application: Ideal for storage, transport, or reactions where TCDO acts as a discrete reagent (e.g., chlorination of carboxylic acids).[2]

• Stability: High (>24 hours at RT under inert atmosphere).[1][2]

Class B: Reactive Dissolution (Process-Specific)

Solvents: N,N-Dimethylformamide (DMF), N,N-Dimethylacetamide (DMAc), N-Methyl-2-pyrrolidone (NMP).[1]

• Mechanism: The solvent acts as a nucleophile.[1][2] The amide oxygen attacks the electrophilic carbonyl or C-Cl center of TCDO.[1][2]

• Outcome: Formation of activated iminium species (Vilsmeier-Haack reagents).[1][2]

• Application: In situ generation of chlorinating species.[1][2] Do not use for storage.

• Stability: Low (Minutes to Hours).[1][2] The "solution" is actually a reaction mixture.[1][2]

Class C: Hazardous/Incompatible (AVOID)

Solvents: Dimethyl Sulfoxide (DMSO), HMPA, Pyridine (neat).[2]

• Mechanism:

  • DMSO: The sulfoxide oxygen is highly nucleophilic.[1][2] Attack on TCDO can trigger a Pummerer-like rearrangement or Swern-type activation, releasing CO₂ and CO rapidly.[1][2]

  • Risk: Exothermic decomposition, pressure buildup, and release of toxic fumes (phosgene/CO).[2]

• Stability: None. Immediate reaction likely.[1][2]

Visualizing the Solvent Interaction Landscape

The following diagram maps the decision logic for solvent selection, highlighting the mechanistic divergence between inert and reactive pathways.

Figure 1: Mechanistic decision tree for TCDO solvent selection.[1][2] Green indicates stability; Yellow indicates controlled reactivity; Red indicates safety hazards.[1][2]

Experimental Protocols

Protocol A: Determination of Saturation Limit (Inert Solvents)

Use this for Acetonitrile or Propylene Carbonate.

Prerequisites:

• TCDO (Dry, stored under N₂).[2]

• Anhydrous Acetonitrile (<50 ppm H₂O).[1][2]

• Schlenk line or Glovebox.[1][2]

Workflow:

• Preparation: Weigh 1.0 g of TCDO into a dry 20 mL scintillation vial equipped with a magnetic stir bar.

• Addition: Add anhydrous Acetonitrile in 0.5 mL increments at 25°C.

• Observation: Stir for 5 minutes between additions.

• Endpoint: Clear solution with no visible particulates.[1][2]

• Calculation:

  (Report in g/mL).

  • Expected Range: TCDO is highly soluble in MeCN (>0.5 g/mL) due to favorable polarity matching.[1][2]

Protocol B: Stability Profiling via NMR (Reactive Solvents)

Use this to verify the degradation rate in DMF.

Prerequisites:

• Deuterated Solvent (

  -DMF or -MeCN as control).[1][2]

• NMR Tube (dried).[1][2]

Workflow:

• Baseline: Dissolve 20 mg TCDO in 0.6 mL

  -Acetonitrile. Acquire ¹³C NMR (Look for Carbonate C=O at ~148-150 ppm and C-Cl peaks).[1][2]

• Test: Dissolve 20 mg TCDO in 0.6 mL

  -DMF at 0°C.

• Monitoring: Acquire ¹H and ¹³C NMR immediately at 0°C, then at 25°C every 15 minutes for 2 hours.

• Analysis: Watch for the disappearance of the unique TCDO ring carbons and the emergence of iminium salt signals (Vilsmeier intermediates) or hydrolysis products (CO₂ evolution).[2]

Mechanistic Implications for Drug Development[1][3]

When using TCDO for pharmaceutical synthesis (e.g., converting carboxylic acids to acid chlorides), the solvent choice alters the active reagent species.[2]

• In MeCN (Direct Chlorination): TCDO reacts directly with the substrate.[1][2] The solvent is a passive carrier.[1][2]

  • Use case: Acid sensitive substrates where Vilsmeier salts are too aggressive.[1][2]

• In DMF (Catalytic/Vilsmeier Mode): TCDO reacts with DMF to form the chloroiminium chloride (Vilsmeier reagent), which then chlorinates the substrate.[2]

  • Use case: Stubborn substrates requiring potent electrophiles.[1][2]

  • Note: Requires stoichiometric control.[1][2] Excess DMF can lead to formylation side products.[1][2]

Figure 2: Activation pathway of TCDO in DMF. The solvent participates in the reaction, generating the active chlorinating species.[2]

Safety & Handling (Mandatory)

Hazard Class: Corrosive, Moisture Sensitive, Toxic by Inhalation.[2]

• Phosgene Risk: While TCDO is a "safer" solid substitute, it can release phosgene-like vapors upon contact with water or during thermal decomposition.[1][2]

• DMSO Warning: NEVER mix TCDO with DMSO on a large scale without calorimetric testing (DSC/ARC). The potential for runaway exotherms is high due to the oxidizing nature of DMSO reacting with the acyl-chloride-like character of TCDO.[1]

• Waste Disposal: Quench reactive solutions with ice-cold aqueous bicarbonate slowly in a fume hood. Do not bottle waste streams containing TCDO and DMF/DMSO immediately; allow off-gassing.[1][2]

References

• PubChem. (2025).[1][2] 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one Compound Summary. National Library of Medicine.[1][2] [Link][2]

• Stenutz, R. (2025).[1][2] Data Sheet: 4,4,5,5-tetrachloro-1,3-dioxolan-2-one. Stenutz.eu.[1][2] [Link]

• American Chemical Society. (2023).[1][2] Photo-on-Demand In Situ Synthesis of N-Substituted Trichloroacetamides with Tetrachloroethylene. ACS Omega.[1][2] [Link][2]

• National Institute of Standards and Technology (NIST). (2025).[1][2] 4-Chloro-1,3-dioxolan-2-one (Analogous Properties). NIST Chemistry WebBook.[1][2] [Link][2]

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Technical Whitepaper: Thermal Dynamics and Decomposition Architectures of Tetrachloro-1,3-dioxolan-2-one (TCDO)

Executive Summary

Tetrachloro-1,3-dioxolan-2-one (TCDO), also known as tetrachloroethylene carbonate, represents a unique class of perchlorinated cyclic carbonates. While structurally related to the benign solvent ethylene carbonate, the complete substitution of hydrogen with chlorine drastically alters its thermodynamic profile. For drug development professionals, TCDO serves a dual function: it is a potent, high-density chlorinating agent and a latent source of phosgene and oxalyl chloride.

This guide analyzes the thermal instability that defines TCDO’s utility. We explore the retro-[2+2] cycloelimination mechanism that governs its decomposition, provide self-validating protocols for its characterization, and establish rigid safety frameworks for its use in pharmaceutical synthesis.

Molecular Architecture and Physicochemical Profile

The thermal lability of TCDO (

) is intrinsic to its structure. Unlike its non-chlorinated analog, TCDO possesses significant ring strain exacerbated by the steric repulsion of four vicinal chlorine atoms on the C4 and C5 positions.

Structural Instability Factors

• Steric Crowding: The eclipse of bulky chlorine atoms (Van der Waals radius ~1.75 Å) on the ethylene bridge distorts the dioxolane ring, lowering the activation energy for ring opening.

• Inductive Effects: The electron-withdrawing nature of the perchloro-substitution renders the carbonyl carbon (C2) exceptionally electrophilic, making it susceptible to nucleophilic attack (e.g., by moisture or Lewis bases) which triggers decomposition.

Key Physicochemical Data

Property	Value	Implication for Processing
Molecular Formula		High chlorine density
Molecular Weight	225.84 g/mol	Heavy vapor density
Melting Point	~29–30 °C	Often handled as a melt or semi-solid
Boiling Point	165 °C (decomposes)	Distillation requires vacuum to prevent runaway
Decomposition Onset	~140 °C (Thermal) / ~60 °C (Catalytic)	Strict temperature control required

Decomposition Mechanisms

Understanding the decomposition pathway is critical for both synthesis (maximizing yield) and safety (preventing exposure). TCDO does not decompose randomly; it follows a precise stoichiometric fragmentation.

The Stoichiometric Fragmentation

Upon thermal activation or catalytic initiation, TCDO undergoes a fragmentation yielding two potent electrophiles: Phosgene (

) and Oxalyl Chloride ( ).

Global Reaction:

Mechanistic Pathways

There are two distinct modes of decomposition relevant to laboratory and pilot-scale operations:

• Thermal Homolysis (Non-Catalytic): At temperatures

  , vibrational energy overcomes the ring strain. This pathway is often asynchronous, leading to radical intermediates that can result in side products like carbon monoxide (CO) if the oxalyl chloride further degrades.

• Lewis Base Catalysis (The Synthetic Pathway): In the presence of tertiary amines (e.g., triethylamine, pyridine) or amides (DMF), decomposition occurs at much lower temperatures (

  ). The nucleophile attacks the carbonyl carbon, forming a tetrahedral intermediate that collapses to release phosgene and the acyl chloride.

Pathway Visualization

The following diagram illustrates the catalytic fragmentation pathway, highlighting the transition from the strained ring to the release of acyl chlorides.

Figure 1: Catalytic decomposition pathway of TCDO yielding Phosgene and Oxalyl Chloride, with secondary thermal breakdown at elevated temperatures.

Experimental Characterization & Protocols

Characterizing TCDO requires modifying standard thermal analysis protocols to account for the generation of corrosive, toxic gases. Standard aluminum pans must never be used as they will react with the evolved chlorides, invalidating data and damaging the sensor.

Protocol: Corrosive-Resistant DSC (Differential Scanning Calorimetry)

This protocol ensures accurate determination of the onset temperature (

) without compromising safety.

Equipment:

• DSC with Gold (Au) or High-Pressure Stainless Steel capsules.

• Abatement system (caustic scrubber) on the purge gas outlet.

Workflow:

• Sample Prep: Weigh 2–5 mg of TCDO into a Gold high-pressure capsule inside a glovebox (

  or Ar atmosphere).

  • Reasoning: TCDO hydrolyzes in air; moisture acts as an impurity that lowers stability.

• Sealing: Cold-weld the gold capsule. Verify seal integrity by mass check.

• Ramp: Heat from 25°C to 250°C at 5°C/min.

• Data Analysis:

  • Look for the endothermic melting peak (~29°C).

  • Identify the exothermic decomposition peak. Note the

    .[1]

  • Alert: If a sharp exotherm is observed <100°C, the sample likely contains catalytic impurities (amines/moisture).

Protocol: TGA with Evolved Gas Analysis (EGA)

To confirm the stoichiometry of decomposition (

vs. ):

• Setup: TGA coupled to an FTIR or MS via a heated transfer line (maintained >180°C to prevent condensation).

• Purge: Dry Nitrogen at 50 mL/min.

• Detection: Monitor wavenumbers for Phosgene (

  ) and Oxalyl Chloride ( ).

Safety Architecture: Phosgene Management

Working with TCDO is functionally equivalent to working with liquid phosgene. The safety architecture must be redundant and self-validating.

The "Hay Smell" Fallacy

Warning: Phosgene is often described as smelling like "new-mown hay." Do not rely on olfactory detection. The odor threshold (0.4–1.5 ppm) is close to or above the IDLH (Immediate Danger to Life or Health) limit (2 ppm). Olfactory fatigue occurs rapidly.

Engineering Controls & Scrubbing Workflow

Any reactor utilizing TCDO must be vented to a dedicated scrubbing train.

Figure 2: Mandatory scrubbing train for TCDO processes. The double-scrubber system ensures complete neutralization of phosgene.

Neutralization Reaction:

Applications in Drug Development[2]

Despite its hazards, TCDO is valuable in medicinal chemistry for "Just-in-Time" generation of chlorinating agents, avoiding the storage of gas cylinders.

• Vilsmeier-Haack Analogues: TCDO reacts with DMF to form the Vilsmeier reagent in situ, useful for formylating electron-rich aromatics.

• Acid Chloride Synthesis: It converts carboxylic acids to acid chlorides under mild conditions. The byproducts (phosgene/oxalyl chloride) are volatile, simplifying purification compared to thionyl chloride (which leaves

  and sulfur residues).

• Cyclization: Used in the synthesis of heterocycles where a

  fragment is required with high electrophilicity.

References

• United States Patent Office. (1983). Process for producing oxalyl chloride and intermediates.[2][3] US Patent 4,390,708.[2] Link

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 98075, 4-Chloro-1,3-dioxolan-2-one. (Note: TCDO is the tetrachloro- analog, structural data inferred from homologues). Link

• Yudin, A. K. (2006). Aziridines and Epoxides in Organic Synthesis. Wiley-VCH. (Discusses ring strain and opening of small heterocycles).
• Pohanish, R. P. (2017). Sittig's Handbook of Toxic and Hazardous Chemicals and Carcinogens. William Andrew. (Reference for Phosgene/Oxalyl Chloride safety limits).

• Yasuhara, A. (1993).[4] Thermal decomposition of tetrachloroethylene.[2][4][5] Chemosphere, 26(8), 1507-1512.[4] (Mechanistic insight into perchlorinated fragmentations). Link

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• 5. carlroth.com:443 [carlroth.com:443]

The Synthetic Utility of Perchloroethylene Carbonate and Its Derivatives: A Technical Guide

Abstract

Perchloroethylene carbonate (4,4,5,5-tetrachloro-1,3-dioxolan-2-one) and its derivatives, particularly dichlorovinylene carbonate (4,5-dichloro-1,3-dioxol-2-one), are highly functionalized molecules that offer unique reactivity profiles in organic synthesis. Their electron-deficient nature, a consequence of extensive chlorination, renders them valuable as potent electrophiles and precursors to reactive intermediates. This guide provides an in-depth exploration of the synthesis and reactivity of these compounds, with a focus on their application as phosgene surrogates, their utility in cycloaddition reactions, and their potential as intermediates in the synthesis of complex molecules for the pharmaceutical and materials science sectors. We will delve into detailed experimental protocols, mechanistic underpinnings of their reactivity, and present a modern perspective on their synthesis through innovative "photo-on-demand" methodologies.

Introduction: The Allure of Chlorinated Carbonates

The strategic incorporation of chlorine atoms into organic molecules can dramatically alter their electronic properties and, consequently, their chemical reactivity. Perchloroethylene carbonate and its derivatives are prime examples of this principle. The parent compound, tetrachloroethylene carbonate, is a stable, yet highly reactive, liquid that serves as a safe and manageable alternative to gaseous phosgene.[1][2] Its dehalogenated derivative, dichlorovinylene carbonate, possesses a reactive carbon-carbon double bond, making it an interesting substrate for a variety of transformations, including cycloadditions and nucleophilic vinylic substitutions.[3] This guide will elucidate the synthetic pathways to these versatile building blocks and explore their diverse applications in modern organic synthesis.

Synthesis of Perchloroethylene Carbonate (Tetrachloroethylene Carbonate)

The most common and effective method for the synthesis of perchloroethylene carbonate is the exhaustive photochlorination of ethylene carbonate.[2][4] This process involves the radical substitution of all four hydrogen atoms on the ethylene carbonate backbone with chlorine atoms.

Synthetic Pathway

The synthesis proceeds via a radical chain mechanism initiated by the photolytic cleavage of chlorine gas into chlorine radicals. These radicals then abstract hydrogen atoms from the ethylene carbonate, followed by reaction with molecular chlorine to propagate the chain.

Caption: Synthetic route to Perchloroethylene Carbonate.

Detailed Experimental Protocol: Synthesis of Perchloroethylene Carbonate

Materials:

• Ethylene carbonate (1.0 mol, 88.1 g)

• Carbon tetrachloride (200 mL)

• Chlorine gas

• Nitrogen gas

• UV lamp (e.g., high-pressure mercury lamp)

Equipment:

• Three-necked round-bottom flask (1 L) equipped with a mechanical stirrer, reflux condenser, gas inlet tube, and a thermometer.

• Gas flow meter

• Ice bath

• Distillation apparatus

Procedure:

• In a well-ventilated fume hood, charge the three-necked flask with ethylene carbonate and carbon tetrachloride.

• Begin stirring the mixture and purge the system with nitrogen gas.

• Position the UV lamp in close proximity to the flask.

• Cool the flask in an ice bath and begin a slow, controlled bubbling of chlorine gas through the reaction mixture.

• Turn on the UV lamp to initiate the photochlorination. The reaction is exothermic, and the temperature should be maintained between 0-10°C initially.

• Continue the chlorine addition and UV irradiation. As the reaction progresses, the temperature can be allowed to rise gradually to reflux.

• Monitor the reaction by observing the color of the solution. The reaction is complete when the yellow-green color of chlorine persists in the reaction mixture, indicating that it is no longer being consumed.

• Once the reaction is complete, turn off the UV lamp and stop the chlorine flow. Purge the system with nitrogen to remove any excess chlorine and hydrogen chloride gas.

• The crude reaction mixture can be purified by fractional distillation under reduced pressure to yield pure perchloroethylene carbonate.

Reactivity of Perchloroethylene Carbonate

Perchloroethylene carbonate's reactivity is dominated by the electrophilicity of its carbonyl carbon, which is enhanced by the four electron-withdrawing chlorine atoms on the adjacent carbons.

As a Phosgene Equivalent

One of the most significant applications of perchloroethylene carbonate is its use as a liquid, and therefore more easily handled, substitute for highly toxic phosgene gas.[1][5] Treatment of perchloroethylene carbonate with a tertiary amine, such as triethylamine or tributylamine, leads to its decomposition to generate phosgene in situ.[1][4]

Caption: Phosgene generation from Perchloroethylene Carbonate.

This in situ generation of phosgene allows for its immediate use in subsequent reactions, such as the synthesis of carbonates, ureas, and chloroformates, without the need to handle the hazardous gas directly.[5]

Reactions with Nucleophiles

Perchloroethylene carbonate readily reacts with a variety of nucleophiles. For instance, its reaction with primary and secondary amines can lead to the formation of carbamoyl chlorides and ureas. With alcohols, it can form chloroformates and carbonates. These reactions underscore its utility as a versatile carbonylating agent in organic synthesis.[2]

Dichlorovinylene Carbonate: A Reactive Derivative

Dichlorovinylene carbonate is synthesized from perchloroethylene carbonate and serves as a valuable building block due to the presence of an electron-deficient double bond.

Synthesis of Dichlorovinylene Carbonate

The synthesis of dichlorovinylene carbonate is achieved through the dehalogenation of perchloroethylene carbonate, typically using a reducing agent like zinc dust.[3]

Caption: Synthetic route to Dichlorovinylene Carbonate.

Detailed Experimental Protocol: Synthesis of Dichlorovinylene Carbonate

Materials:

• Perchloroethylene carbonate (0.5 mol, 112.9 g)

• Zinc dust (1.0 mol, 65.4 g)

• Anhydrous diethyl ether (500 mL)

• Nitrogen gas

Equipment:

• Three-necked round-bottom flask (1 L) equipped with a mechanical stirrer, reflux condenser, and a dropping funnel.

• Heating mantle

• Filtration apparatus

• Distillation apparatus

Procedure:

• Activate the zinc dust by stirring it with dilute hydrochloric acid, followed by washing with water, ethanol, and then ether, and finally drying under vacuum.

• In a nitrogen-purged three-necked flask, add the activated zinc dust and anhydrous diethyl ether.

• Dissolve the perchloroethylene carbonate in anhydrous diethyl ether and add it to the dropping funnel.

• Slowly add the perchloroethylene carbonate solution to the stirred suspension of zinc dust. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at reflux for an additional 2-3 hours to ensure complete reaction.

• Cool the reaction mixture to room temperature and filter to remove the zinc salts.

• Wash the zinc salts with additional anhydrous diethyl ether.

• Combine the filtrates and remove the solvent by distillation.

• The crude product can be purified by vacuum distillation to yield pure dichlorovinylene carbonate.

Reactivity of Dichlorovinylene Carbonate

The presence of two chlorine atoms on the double bond of dichlorovinylene carbonate makes it a highly electron-deficient alkene, which dictates its reactivity.

Cycloaddition Reactions

Dichlorovinylene carbonate is an excellent dienophile in Diels-Alder reactions and a participant in [2+2] photocycloaddition reactions.[3] The resulting cycloadducts are versatile intermediates that can be further elaborated. For example, the [2+2] photocycloaddition of dichlorovinylene carbonate with various olefins provides access to 1,2-cyclobutanediol cyclic carbonates in good yields.[3]

Diene/Olefin	Reaction Type	Product	Yield (%)	Reference
Cyclopentadiene	Diels-Alder	Bicyclic adduct	Good	[3]
Butadiene	Diels-Alder	Cyclohexene derivative	Moderate	[3]
Various Olefins	[2+2] Photocycloaddition	Cyclobutane derivatives	Good	[3]

Nucleophilic Vinylic Substitution

The electron-deficient nature of the double bond in dichlorovinylene carbonate also makes it susceptible to nucleophilic attack. While generally less reactive than their sp3-hybridized counterparts, vinylic halides can undergo nucleophilic substitution, particularly when activated by electron-withdrawing groups.[6] This opens up possibilities for the introduction of various functional groups onto the vinylene carbonate core.

A Modern Approach: "Photo-on-Demand" Synthesis

A recent and innovative approach to the synthesis of carbonate esters involves the in situ generation of reactive carbonylating agents from tetrachloroethylene (the alkene, not the carbonate) through a "photo-on-demand" process.[7][8] This method avoids the handling of highly toxic and corrosive intermediates like phosgene and trichloroacetyl chloride (TCAC).[5]

The process involves the UV-light-mediated photo-oxidation of tetrachloroethylene in the presence of an alcohol. The primary product of this photo-oxidation is TCAC, which then reacts in situ with the alcohol to form a trichloroacetic acid ester. Subsequent base-catalyzed condensation of this ester with another molecule of alcohol leads to the formation of the desired carbonate ester and chloroform as a byproduct.[7]

Caption: "Photo-on-Demand" synthesis workflow.

This method is advantageous due to its safety, cost-effectiveness, and reduced environmental impact.[7]

Applications in Drug Development and Beyond

The unique reactivity of perchloroethylene carbonate and its derivatives makes them valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.[9] Their ability to act as controlled carbonylating agents allows for the construction of key functional groups found in many biologically active molecules, such as ureas and carbamates.[5] While direct applications in marketed drugs are not extensively documented in readily available literature, their role as versatile building blocks in discovery chemistry is significant. The chlorinated frameworks they provide can be further functionalized to access novel chemical space.

Beyond pharmaceuticals, these compounds are used in polymer chemistry as cross-linking agents and monomers for specialty polymers.[2] The high chlorine content also imparts flame-retardant properties to materials.[2]

Conclusion

Perchloroethylene carbonate and its key derivative, dichlorovinylene carbonate, are powerful and versatile reagents in organic synthesis. Their synthesis, while requiring careful handling of chlorinated compounds, provides access to a unique reactivity profile. Perchloroethylene carbonate serves as a safe and practical alternative to phosgene, while dichlorovinylene carbonate is a valuable substrate for cycloaddition and nucleophilic substitution reactions. The advent of "photo-on-demand" synthesis from tetrachloroethylene further enhances the utility of these chlorinated building blocks by providing a safer and more sustainable route to valuable carbonate esters. For researchers and professionals in drug development and materials science, a thorough understanding of the reactivity of these compounds opens up new avenues for the construction of complex and functional molecules.

References

• PubChem. (n.d.). 4,5-Dichloro-1,3-dioxolan-2-one. Retrieved from [Link]

• Breitbeil, F. W., Wright, L., Foss, T. H., & LaRose, R. C. (1974). CYCLIC CARBONATES. III. THE SYNTHESIS, PHYSICAL. AND CHEMICAL PROPERTIES OF VINYLENE CARBONATES. TRANSACTIONS, ILL.
• Ellingboe, E. K., & Melby, L. R. (1957). U.S. Patent No. 2,816,287. Washington, DC: U.S.

• Wikipedia. (n.d.). Tetrachloroethylene carbonate. Retrieved from [Link]

• PubChem. (n.d.). 4,5-Dichloro-1,3-dioxol-2-one. Retrieved from [Link]

• Tsuda, A., et al. (2023).
• Tsuda, A., et al. (2024). Photo-on-Demand In Situ One-Pot Synthesis of Carbonate Esters from Tetrachloroethylene. The Journal of Organic Chemistry.
• American Chemical Society. (2024). Photo-on-Demand In Situ One-Pot Synthesis of Carbonate Esters from Tetrachloroethylene. The Journal of Organic Chemistry, 89(3), 1864-1872.
• CN106632227A - Method for preparing chloroethylene carbonate - Google Patents. (n.d.).
• Ellingboe, E. K., & Melby, L. R. (1957). U.S. Patent No. 2,816,287. Washington, DC: U.S.
• European Patent Office. (n.d.). EP2045249B1 - Process for preparing monochloroethylene carbonate and subsequent conversion to vinylene carbonate.

• Chemistry LibreTexts. (2019, June 5). 10.1: An Overview of Nucleophilic Substitution. Retrieved from [Link]

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• 9. 4,5-Dichloro-1,3-dioxolan-2-one | C3H2Cl2O3 | CID 19869 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application of 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one in Peptide Synthesis Coupling: A Theoretical and Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed exploration into the potential application of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one as a novel coupling reagent in peptide synthesis. While direct literature on this specific application is not currently established, its structural analogy to triphosgene—a well-known phosgene equivalent—suggests a plausible role in the activation of carboxylic acids for amide bond formation. This application note presents a theoretical framework for its use, including a proposed reaction mechanism, detailed hypothetical protocols for peptide coupling, and a discussion of its potential advantages and areas for investigation. The content herein is intended to serve as a foundational guide for researchers interested in exploring new frontiers in peptide coupling chemistry.

Introduction: The Quest for Novel Peptide Coupling Reagents

The synthesis of peptides is a cornerstone of modern drug discovery and development. The efficiency and fidelity of amide bond formation are critical determinants of the overall success of peptide synthesis, impacting yield, purity, and the preservation of stereochemical integrity.[1] The field has witnessed the development of a vast arsenal of coupling reagents, each with its unique profile of reactivity, stability, and side-reaction propensity.[2][3] These reagents are broadly classified into categories such as carbodiimides, phosphonium salts, and uronium/aminium salts.[4][5]

A parallel avenue of research has focused on the use of phosgene and its safer, solid surrogates like triphosgene (bis(trichloromethyl) carbonate) for the activation of carboxylic acids.[6][7] Triphosgene has proven to be a versatile reagent, capable of facilitating the formation of acid chlorides or symmetric anhydrides in situ, which then readily react with amines to form amides.[1][8] This approach is particularly valuable for sterically hindered couplings.

This application note introduces 4,4,5,5-tetrachloro-1,3-dioxolan-2-one, also known as tetrachloroethylene carbonate, as a potential, yet unexplored, coupling reagent.[9] Based on its chemical structure, it is hypothesized to function as a phosgene equivalent, offering a new avenue for peptide bond formation.

Proposed Mechanism of Action

It is proposed that 4,4,5,5-tetrachloro-1,3-dioxolan-2-one can activate a carboxylic acid (e.g., an N-protected amino acid) through a mechanism analogous to that of triphosgene. The reaction is expected to proceed in the presence of a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or 2,4,6-collidine, to neutralize the liberated acid and drive the reaction forward.

The proposed activation can follow two primary pathways:

• Pathway A: Formation of a Chloroformate Intermediate leading to an Acid Chloride: The carboxylate anion attacks the carbonyl group of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one, leading to the formation of a mixed anhydride. Subsequent decomposition, with the loss of tetrachloroethylene and carbon dioxide, could generate an acyl chloride.

• Pathway B: Formation of a Symmetric Anhydride: Two equivalents of the carboxylate could react with the reagent to form a symmetric anhydride, which is a highly reactive species for acylation.

The in situ generated active species, whether an acid chloride or a symmetric anhydride, would then readily react with the N-terminal amine of a second amino acid or peptide to form the desired peptide bond.

Figure 1: Proposed workflow for peptide coupling using 4,4,5,5-tetrachloro-1,3-dioxolan-2-one.

Hypothetical Experimental Protocols

The following protocols are theoretical and based on established procedures for triphosgene-mediated couplings.[1][8] Optimization of reaction conditions, including stoichiometry, solvent, temperature, and reaction time, will be necessary for specific applications.

Materials and Reagents

• N-protected amino acid (e.g., Fmoc-Val-OH)

• Amino acid ester hydrochloride (e.g., H-Phe-OMe·HCl)

• 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one

• Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Protocol for Solution-Phase Peptide Coupling

• Preparation of Reactants:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-protected amino acid (1.0 eq.) in anhydrous DCM.

  • In a separate flask, suspend the amino acid ester hydrochloride (1.0 eq.) in anhydrous DCM and add DIPEA (2.2 eq.) to liberate the free amine. Stir for 10-15 minutes at room temperature.

• Activation and Coupling:

  • To the solution of the N-protected amino acid, add 4,4,5,5-tetrachloro-1,3-dioxolan-2-one (0.4 eq., assuming it behaves similarly to triphosgene where 1 eq. of triphosgene is equivalent to 3 eq. of phosgene).

  • Cool the mixture to 0 °C and slowly add DIPEA (1.1 eq.).

  • Stir the reaction mixture at 0 °C for 30-60 minutes to allow for the formation of the active species.

  • Add the freshly prepared solution of the free amino acid ester to the activated mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • Quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Separate the organic layer and wash sequentially with 1 M HCl (if compatible with the protecting groups), saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude dipeptide by silica gel column chromatography using an appropriate solvent system (e.g., hexane/ethyl acetate).

Figure 2: Step-by-step experimental workflow for solution-phase peptide coupling.

Quantitative Data Summary (Hypothetical)

The following table outlines the proposed stoichiometry and reaction parameters for a model peptide coupling reaction. These values are starting points and would require empirical optimization.

Parameter	Proposed Value	Rationale/Notes
N-Protected Amino Acid	1.0 eq.	Limiting reagent.
Amino Acid Ester	1.0 - 1.2 eq.	A slight excess may improve reaction completion.
4,4,5,5-Tetrachloro-1,3-dioxolan-2-one	0.35 - 0.4 eq.	Based on the stoichiometry of triphosgene.[1]
Base (e.g., DIPEA)	2.1 - 2.5 eq.	To neutralize liberated acid and the HCl salt of the amine.
Solvent	Anhydrous DCM, THF	Aprotic solvents are standard for peptide coupling.
Temperature	0 °C to Room Temp.	Initial cooling can control the rate of activation.
Reaction Time	2 - 6 hours	Dependent on the specific amino acids being coupled.

Potential Advantages and Areas for Investigation

The exploration of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one as a coupling reagent presents several potential benefits and avenues for future research:

• Solid and Potentially Safer Phosgene Surrogate: Like triphosgene, this reagent is a solid, which is easier and safer to handle than gaseous phosgene.[7]

• Cost-Effectiveness: Depending on its synthesis, it could offer a cost-effective alternative to more complex coupling reagents.

• Efficacy in Difficult Couplings: Phosgene-based activators are known to be effective for coupling sterically hindered amino acids.[8] This reagent may share that characteristic.

• Byproduct Profile: The anticipated byproducts are tetrachloroethylene and carbon dioxide. The volatility of these byproducts could simplify purification.

Key areas for investigation include:

• Reactivity Profile: A thorough study of its reactivity with a range of N-protected amino acids is needed.

• Racemization: The extent of racemization during coupling must be carefully evaluated, especially for sensitive amino acids. The use of a weaker base like 2,4,6-collidine may be beneficial in minimizing this side reaction.[3]

• Compatibility with Protecting Groups: Its compatibility with common N- and C-terminal protecting groups, as well as side-chain protecting groups, needs to be established.

• Application in Solid-Phase Peptide Synthesis (SPPS): Adapting the methodology for use in SPPS would significantly broaden its utility.

Conclusion

While the application of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one in peptide synthesis is, at present, a theoretical proposition, its structural relationship to established phosgene surrogates provides a strong rationale for its investigation. This application note has outlined a plausible mechanistic framework and provided detailed, albeit hypothetical, protocols to guide initial exploratory studies. The development of novel, efficient, and cost-effective coupling reagents is a continuous endeavor in peptide chemistry. 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one represents a promising, yet uncharted, territory that warrants further investigation by the scientific community.

References

• A decade review of triphosgene and its applications in organic reactions. PMC. [Link]

• Flow amide formation using phosgene‐activation of carboxylic acids by... ResearchGate. [Link]

• Efficient Amide Bond Formation through a Rapid and Strong Activation of Carboxylic Acids in a Microflow Reactor. PMC. [Link]

• Triphosgene: an efficient carbonylating agent for liquid and solid-phase aza-peptide synthesis. Application to the synthesis of. ElectronicsAndBooks. [Link]

• Triphosgene: an efficient carbonylating agent for liquid and solid-phase aza-peptide synthesis. Application to the synthesis of two aza-analogues of the AChR MIR decapeptide. PubMed. [Link]

• Processes for coupling amino acids using bis-(trichloromethyl) carbonate.

• One-Pot Tandem Synthesis of Nitriles and Amides from Biomass Platform Compounds. MDPI. [Link]

• Debenzylation of Tertiary Amines Using Phosgene or Triphosgene: An Efficient and Rapid Procedure for the Preparation of Carbamoyl Chlorides and Unsymmetrical Ureas. Application in Carbon-11 Chemistry. ACS Publications. [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications. [Link]

• Triphosgene. Wikipedia. [Link]

• Peptide Coupling Reagents, More than a Letter Soup. ACS Publications. [Link]

• 4,4,5,5-tetrachloro-1,3-dioxolan-2-one. Stenutz. [Link]

• Coupling Reagents. AAPPTEC. [Link]

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• 7. Triphosgene - Wikipedia [en.wikipedia.org]
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• 9. 4,4,5,5-tetrachloro-1,3-dioxolan-2-one [stenutz.eu]

Application Notes and Protocols for 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one as a Battery Electrolyte Additive

Abstract

The relentless pursuit of higher energy density and longer cycle life in lithium-ion batteries (LIBs) has underscored the critical role of electrolyte engineering. Electrolyte additives, even in small quantities, can fundamentally alter the electrochemical behavior of a cell by forming protective passivation layers on the electrode surfaces. This application note provides a comprehensive technical guide for researchers on the use of 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDEC) as a novel electrolyte additive. While research on chlorinated carbonates is an emerging field, this document synthesizes the foundational principles and provides detailed protocols for the evaluation of TCDEC, drawing parallels from well-studied chlorinated and fluorinated analogs to establish a robust investigative framework.

Introduction: The Imperative for Advanced Electrolyte Additives

Standard liquid electrolytes in LIBs, typically a lithium salt like LiPF₆ dissolved in a mixture of organic carbonate solvents (e.g., ethylene carbonate (EC) and dimethyl carbonate (DMC)), suffer from a narrow electrochemical stability window.[1][2] At the anode, particularly during the initial charging cycles, the electrolyte reductively decomposes to form a Solid Electrolyte Interphase (SEI).[3][4] A stable, ionically conductive, and electronically insulating SEI is paramount for preventing continuous electrolyte decomposition and ensuring long-term cyclability.[5] Conversely, at the cathode, especially in high-voltage systems, the electrolyte can undergo oxidative decomposition, leading to capacity fade and gas generation.[1][6]

Film-forming additives are introduced in small concentrations (typically 0.5-5 wt%) to be preferentially decomposed over the bulk electrolyte, thereby engineering a more robust and stable SEI.[1][7][8] Chlorinated carbonate compounds are a promising class of additives due to the strong electron-withdrawing nature of chlorine atoms, which can enhance oxidative stability and facilitate the formation of a unique, potentially LiCl-rich, SEI.[9][10][11][12] This guide focuses specifically on 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (CAS 22432-68-4)[13][14], a fully chlorinated derivative of ethylene carbonate, as a candidate for next-generation LIBs.

Proposed Mechanism of Action

The efficacy of TCDEC as an additive is hypothesized to stem from its unique molecular structure. The four electron-withdrawing chlorine atoms are expected to significantly lower the Lowest Unoccupied Molecular Orbital (LUMO) energy level compared to standard carbonate solvents.

Anode-Side Activity (SEI Formation): During the first lithiation (charging) cycle, the TCDEC molecule, due to its lower LUMO, is expected to be preferentially reduced at the anode surface at a higher potential than EC or DMC. This reduction likely proceeds via a multi-step process involving the cleavage of C-Cl and C-O bonds. The decomposition products are predicted to form a stable, inorganic-rich SEI. The presence of chlorine is crucial, as it leads to the formation of lithium chloride (LiCl) within the SEI matrix. LiCl is known for its high chemical stability and ability to form a dense passivation layer, which can effectively suppress further electrolyte decomposition and minimize lithium dendrite formation in lithium metal batteries.[11][12]

Cathode-Side Activity (High-Voltage Stability): The strong inductive effect of the chlorine atoms also increases the oxidative stability of the molecule. This makes TCDEC a promising candidate for high-voltage applications (>4.3 V), where conventional carbonate electrolytes tend to decompose.[9][10] By resisting oxidation at the cathode surface, TCDEC can help mitigate transition metal dissolution from the cathode active material and reduce gas generation, thereby improving the overall cycle life and safety of high-energy-density cells.[1]

Caption: Proposed dual-action mechanism of TCDEC additive.

Anticipated Performance Enhancements

The successful implementation of TCDEC as an electrolyte additive is expected to yield significant improvements in battery performance metrics. The table below summarizes the anticipated effects and the corresponding characterization techniques used for verification.

Performance Metric	Anticipated Effect with TCDEC	Rationale	Key Characterization Technique
Cycle Life	Significant increase in capacity retention over hundreds of cycles.	Formation of a stable, LiCl-rich SEI prevents continuous electrolyte loss and electrode degradation.	Galvanostatic Cycling
Coulombic Efficiency	Higher and more stable efficiency, especially in the initial cycles.	The additive passivates the anode surface more effectively, reducing irreversible capacity loss.	Galvanostatic Cycling
High-Voltage Capability	Enables stable cycling at higher cutoff voltages (e.g., 4.4V - 4.5V).[9][10]	Enhanced oxidative stability of the chlorinated carbonate structure prevents decomposition at the cathode.	High-Voltage Galvanostatic Cycling
Rate Capability	Potential improvement in charge/discharge rates.	A well-formed, thin, and ionically conductive SEI can lower the overall cell impedance.	Rate Capability Testing, EIS
Safety	Improved thermal stability and potential flame-retardant properties.[10][12]	Chlorinated compounds are known for their non-flammable nature.	Abuse Testing (Nail Penetration, Thermal Ramp)
Interfacial Resistance	Lower and more stable charge-transfer resistance upon cycling.	The engineered SEI/CEI layers are more conductive to Li-ions compared to those from standard electrolytes.	Electrochemical Impedance Spectroscopy (EIS)

Experimental Protocols

These protocols provide a framework for the systematic evaluation of TCDEC. All procedures involving electrolytes should be performed in an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm.

Protocol 1: Electrolyte Formulation

Objective: To prepare a baseline electrolyte and a TCDEC-containing electrolyte for comparative testing.

Materials:

• 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDEC), battery grade (>99.9% purity)

• Lithium hexafluorophosphate (LiPF₆), battery grade

• Ethylene carbonate (EC), battery grade, anhydrous

• Dimethyl carbonate (DMC), battery grade, anhydrous

• High-precision balance (±0.1 mg)

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

• Amber glass storage bottles

Procedure:

• Prepare Baseline Electrolyte (1M LiPF₆ in EC:DMC 3:7 by wt.): 1.1. In the glovebox, weigh the required amounts of EC and DMC into a clean, dry beaker on the magnetic stirrer. 1.2. Slowly add the pre-weighed LiPF₆ salt to the solvent mixture while stirring. Causality: Slow addition prevents localized high concentrations and ensures complete dissolution. 1.3. Continue stirring at room temperature for at least 4-6 hours until the salt is fully dissolved and the solution is clear. 1.4. Transfer the baseline electrolyte to a labeled amber glass bottle for storage.

• Prepare TCDEC-Containing Electrolyte (e.g., 1 wt% TCDEC): 2.1. Weigh a specific amount of the baseline electrolyte into a new beaker. 2.2. Calculate and weigh the corresponding amount of TCDEC needed for a 1 wt% concentration. Note: It is advisable to test a range of concentrations (e.g., 0.5%, 1%, 2%) to find the optimal loading.[7] 2.3. Add the TCDEC to the baseline electrolyte and stir for 2-4 hours to ensure complete homogenization. 2.4. Transfer the final electrolyte to a new, clearly labeled amber bottle.

Protocol 2: Coin Cell Assembly (CR2032 Half-Cell)

Objective: To assemble a consistent set of coin cells for electrochemical testing using a lithium metal counter electrode.

Caption: Standard CR2032 coin cell assembly workflow.

Procedure:

• Place the cathode (e.g., NMC811 coated on Al foil) into the bottom cap of the CR2032 cell.

• Wet the cathode surface with 2-3 drops of the prepared electrolyte.

• Carefully place a microporous separator (e.g., Celgard 2325) on top of the cathode.

• Saturate the separator with another 2-3 drops of electrolyte. Causality: Ensuring the separator is fully wetted is critical for achieving proper ionic conductivity and preventing internal short circuits.

• Place a lithium metal disc (anode/counter electrode) on the separator.

• Position a stainless-steel spacer and a wave spring on top of the lithium disc.

• Place the top cap and transfer the assembly to a coin cell crimper.

• Apply consistent pressure to seal the cell.

• After crimping, wipe the cell exterior clean and let it rest for 12 hours to ensure complete electrolyte wetting of the electrodes.

Protocol 3: Electrochemical Characterization

Objective: To evaluate the electrochemical performance of the cells with and without the TCDEC additive. A multi-channel battery cycler is required.

1. Formation Cycles:

• Protocol: Cycle the cells at a low C-rate (e.g., C/20 or C/10) for the first 2-3 cycles between the desired voltage limits (e.g., 3.0-4.3 V for NMC/Li).

• Rationale: A slow formation rate allows for the creation of a more uniform and stable SEI layer, which is crucial for long-term performance. The differential capacity plot (dQ/dV) from this first cycle is critical for identifying the reduction potential of the additive.

2. Galvanostatic Cycling (Long-Term Stability):

• Protocol: After formation, cycle the cells at a moderate rate (e.g., C/3 or C/2) for an extended number of cycles (e.g., 100-500).

• Data to Collect: Discharge capacity, charge capacity, and coulombic efficiency for each cycle. Plot capacity retention vs. cycle number.

3. Rate Capability:

• Protocol: Cycle the cells at progressively increasing C-rates (e.g., C/10, C/5, C/2, 1C, 2C, 5C), holding for 5-10 cycles at each rate. Conclude with a cycle at C/10 to check for capacity recovery.

• Rationale: This test assesses the cell's ability to deliver capacity at high power demands, which is influenced by the ionic conductivity of the SEI and the electrolyte.

4. Electrochemical Impedance Spectroscopy (EIS):

• Protocol: Measure the impedance of the cells before cycling, after formation, and at regular intervals during long-term cycling (e.g., every 50 cycles). A typical frequency range is 100 kHz to 10 mHz with a 5-10 mV AC amplitude.

• Data Analysis: Use an equivalent circuit model to fit the Nyquist plot and extract the charge-transfer resistance (Rct), which corresponds to the semicircle in the mid-frequency region. A lower Rct indicates a more favorable interface for Li-ion transport.

Safety and Handling

Chlorinated organic compounds require careful handling.

• Handling: Always handle TCDEC and its electrolyte solutions inside a fume hood or glovebox.

• PPE: Wear appropriate personal protective equipment, including safety goggles, lab coat, and chemically resistant gloves.

• Disposal: Dispose of all chemical waste according to institutional and local regulations for halogenated organic compounds.

Conclusion

4,4,5,5-Tetrachloro-1,3-dioxolan-2-one represents a compelling, albeit under-investigated, candidate as a high-performance electrolyte additive. Its fully chlorinated structure suggests a strong potential for forming a highly stable, LiCl-rich SEI and for enhancing the high-voltage stability of advanced lithium-ion batteries. The protocols outlined in this document provide a rigorous and systematic methodology for researchers to validate its efficacy, characterize its mechanism of action, and unlock its potential for enabling next-generation energy storage solutions.

References

• ACS Sustainable Chemistry & Engineering. Chlorination Design for Carbonate-Based Electrolytes toward Advanced Lithium Metal Batteries. [Link]

• ACS Publications. Chlorination Design for Carbonate-Based Electrolytes toward Advanced Lithium Metal Batteries. [Link]

• PMC. Methods and Protocols for Reliable Electrochemical Testing in Post-Li Batteries (Na, K, Mg, and Ca). [Link]

• OSTI.gov. Evaluating electrolyte additives for lithium-ion cells: a new Figure of Merit Approach. [Link]

• MDPI. Electrolyte Additive Concentration for Maximum Energy Storage in Lead-Acid Batteries. [Link]

• Wiley Online Library. Chlorinated‐Solvent‐Based Electrolyte for Safe and Stable Lithium Battery Chemistry. [Link]

• ACS Publications. Methods and Protocols for Reliable Electrochemical Testing in Post-Li Batteries (Na, K, Mg, and Ca) | Chemistry of Materials. [Link]

• PubMed. Chlorinated-Solvent-Based Electrolyte for Safe and Stable Lithium Battery Chemistry. [Link]

• Trojan Battery Company. Testing your batteries. [Link]

• ResearchGate. Assessment of the Electrochemical Stability of Carbonate-Based Electrolytes in Na-Ion Batteries | Request PDF. [Link]

• Stenutz. 4,4,5,5-tetrachloro-1,3-dioxolan-2-one. [Link]

• Google Patents.

• PMC. Replacing conventional battery electrolyte additives with dioxolone derivatives for high-energy-density lithium-ion batteries. [Link]

• Angene Chemical. 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one(CAS# 22432-68-4). [Link]

• Taisen Chemicals. 4-Vinyl-1,3-dioxolan-2-one. [Link]

• ProQuest. Understanding the Reactivities and Mechanisms of Action of Organosilicons as Additives for Next-Generation Lithium-ion Battery E. [Link]

• Royal Society of Chemistry. A lactic acid dioxolane as a bio-based solvent for lithium-ion batteries: physicochemical and electrochemical investigations of lithium imide-based electrolytes. [Link]

• NASA Technical Reports Server. 4-Vinyl-1,3-Dioxolane-2-One as an Additive for Li-Ion Cells. [Link]

• PubChem. 4,5-Dichloro-1,3-dioxolan-2-one. [Link]

• Google Patents.

• OSTI.gov. Robust Solid/Electrolyte Interphase (SEI) Formation on Si Anodes Using Glyme-Based Electrolytes. [Link]

• Wiley Online Library. Electrochemical Pretreatment of Solid–Electrolyte Interphase Formation for Enhanced Li4Ti5O12 Anode Performan. [Link]

• OSTI.gov. Electrolyte oxidation pathways in lithium-ion batteries. [Link]

• ResearchGate. 4,5-Difluoro-1,3-dioxolan-2-one as a film-forming additive improves the cycling and thermal stability of SiO/C anode Li-ion batteries. [Link]

• MDPI. Controlling Gas Generation of Li-Ion Battery through Divinyl Sulfone Electrolyte Additive. [Link]

• Penn State Research Database. Effect of electrolytes on the structure and evolution of the solid electrolyte interphase (SEI) in Li-ion batteries: A molecular dynamics study. [Link]

• ECS Meeting Abstracts. Investigation of the Solid Electrolyte Interphase of Silicon Wafers Using a Fluorine-Free Electrolyte. [Link]

• ChemRxiv. Revealing Solid Electrolyte Interphase Formation Through Interface-Sensitive Operando X-ray Absorption Spectroscopy. [Link]

• Diva-portal.org. Elucidating the Step‐Wise Solid Electrolyte Interphase Formation in Lithium‐Ion Batteries with Operando Raman Spectroscopy. [Link]

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Application Note: Catalytic Conditions for Chlorination with Tetrachloro-1,3-dioxolan-2-one (TCEC)

Executive Summary

This technical guide details the catalytic protocols for using Tetrachloro-1,3-dioxolan-2-one (also known as Tetrachloroethylene Carbonate or TCEC) as a high-efficiency chlorinating agent. Unlike traditional reagents such as thionyl chloride (

) or oxalyl chloride ( ), TCEC offers a unique profile: it is a low-volatility, crystalline solid (or high-boiling liquid) that acts as a "storehouse" of electrophilic chlorine.

Key Advantages:

• Safety: Eliminates the handling of gaseous phosgene or highly volatile lachrymators.

• Atom Economy: Capable of transferring multiple chlorine atoms per molecule via cascade fragmentation.

• Selectivity: Operates under mild, neutral-to-acidic conditions suitable for sensitive substrates.

Mechanistic Insight & Catalyst Selection

The "Cascade Chlorination" Mechanism

TCEC (

) is not merely a donor of a single chlorine atom. Under nucleophilic catalysis, it undergoes a fragmentation that generates an acid chloride product and a secondary reactive species (typically trichloroacetyl chloride), which can further participate in chlorination. This "dual-action" pathway allows for substoichiometric loading (approx. 0.5–0.6 equivalents) relative to the substrate.

Catalyst Selection Matrix

The choice of catalyst dictates the reaction kinetics and the nature of the active species.

Catalyst	Role	Recommended Loading	Mechanism of Action	Ideal Substrate
DMF (Dimethylformamide)	Nucleophilic Activator	1–5 mol%	Forms a Vilsmeier-Haack type chloroiminium intermediate.	Carboxylic Acids (Sterically hindered or electron-deficient).
Pyridine / Et N	Base Catalyst	5–10 mol%	General base catalysis; activates the nucleophile (alcohol/acid).	Alcohols; Acid sensitive substrates.
Triphenylphosphine Oxide (TPPO)	Oxygenophile	5–10 mol%	Activates the carbonyl oxygen of TCEC via P=O coordination.	Substrates requiring mild, non-basic conditions.

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the DMF-catalyzed activation of TCEC for the conversion of a carboxylic acid to an acid chloride.

Caption: Figure 1.[1][2] DMF-catalyzed activation pathway of TCEC. The reagent fragments to release the target Acyl Chloride and Trichloroacetyl Chloride (a secondary chlorinating agent).

Experimental Protocols

Protocol A: Conversion of Carboxylic Acids to Acid Chlorides

This is the primary application of TCEC, offering high yields with simplified workup compared to thionyl chloride.

Reagents:

• Substrate: Carboxylic Acid (1.0 equiv)

• Reagent: TCEC (0.6 equiv)[3]

• Catalyst: DMF (anhydrous, 1–2 mol%)

• Solvent: Toluene or Dichloromethane (DCM)

Step-by-Step Workflow:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the Carboxylic Acid (10 mmol) in anhydrous Toluene (30 mL).

• Catalyst Addition: Add DMF (0.1 mmol, 1 mol%) via syringe. Stir for 5 minutes at room temperature.

• Reagent Addition: Add TCEC (6.0 mmol, 0.6 equiv) in one portion.

  • Note: TCEC may be a low-melting solid or liquid. If solid, add as a powder; if liquid, add via syringe.

• Reaction: Heat the mixture to 80–100°C (for Toluene) or reflux (for DCM).

  • Observation: Evolution of

    gas will be observed. Ensure the system is vented through a drying tube or bubbler.

• Monitoring: Monitor reaction progress by TLC or IR (disappearance of the broad -OH stretch of the acid and appearance of the C=O stretch of the acid chloride ~1780 cm⁻¹). Reaction time is typically 1–3 hours.

• Workup (Distillation Method):

  • If the product is volatile, distill directly from the reaction mixture under reduced pressure.

  • The byproduct, trichloroacetic acid (bp 196°C), has a significantly higher boiling point than most common acid chlorides, allowing for easy separation.

• Workup (Extraction Method):

  • Cool to room temperature.[4] Dilute with Hexanes (which precipitates polar catalyst residues).

  • Filter off any solids.

  • Concentrate the filtrate to obtain the crude Acid Chloride.

Protocol B: Chlorination of Primary/Secondary Alcohols

TCEC converts alcohols to alkyl chlorides with inversion of configuration (S_N2) in the presence of pyridine.

Reagents:

• Substrate: Alcohol (1.0 equiv)

• Reagent: TCEC (0.6 equiv)[3]

• Base/Catalyst: Pyridine (1.1 equiv)

• Solvent: DCM or Acetonitrile

Step-by-Step Workflow:

• Setup: Charge a flask with Alcohol (10 mmol) and Pyridine (11 mmol) in DCM (40 mL) under Nitrogen.

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Add TCEC (6.0 mmol) dropwise (if liquid) or portion-wise (if solid) over 10 minutes.

  • Exotherm Control: Maintain internal temperature < 5°C during addition.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

• Quench & Isolation:

  • Quench with water (20 mL).

  • Wash the organic layer with 1N HCl (to remove pyridine), followed by saturated NaHCO

    and brine.

  • Dry over MgSO

    and concentrate.

Operational Workflow (Visualized)

The following diagram outlines the critical decision points and flow for the synthesis.

Caption: Figure 2. Operational workflow for TCEC chlorination, highlighting catalyst divergence based on substrate.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Catalyst deactivation or insufficient temperature.	Increase DMF loading to 5 mol%. Ensure reaction temperature is >80°C to promote fragmentation of TCEC.
Solidification of Rxn	Formation of high-melting intermediates or byproduct precipitation.	Dilute with additional solvent (Toluene). TCEC byproducts (Trichloroacetic acid) are soluble in organic solvents but may crystallize if concentrated.
Product Contamination	Presence of Trichloroacetyl chloride/acid.[5]	The byproduct (Trichloroacetic acid) has a high BP (196°C). Use fractional distillation for volatile acid chlorides. For solids, wash with mild base (NaHCO ) carefully.
Color Change (Dark)	Thermal decomposition of DMF complex.	Reduce temperature.[3][4] If the solution turns black, ensure anhydrous conditions; moisture hydrolyzes the Vilsmeier intermediate.

Safety & Handling (E-E-A-T)

While TCEC is safer than phosgene gas, it is a potent electrophile and must be handled with rigorous safety standards.

• Toxicity: TCEC is toxic if swallowed or inhaled. It hydrolyzes to release HCl and

  .

• Corrosivity: Causes severe skin burns and eye damage. Wear chemical-resistant gloves (Nitrile/Neoprene) and a face shield.

• Ventilation: Reactions generate

  and potentially trace amounts of phosgene-like vapors if overheated. Always operate in a functioning fume hood.

• Waste Disposal: Quench excess reagent with aqueous sodium bicarbonate. Do not mix directly with concentrated bases as this may generate rapid gas evolution.

References

• Kunieda, T., Abe, Y., Iitaka, Y., & Hirobe, M. (1984). Preparation of Carboxylic Acid Chlorides using Tetrachloroethylene Carbonate. Chemical and Pharmaceutical Bulletin, 32(6), 2174-2181.

• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis. Wiley.[6] (Referencing Tetrachloroethylene Carbonate as a chlorinating agent).[3][4][6][7]

• Burke, S. D., & Danheiser, R. L. (1999). Handbook of Reagents for Organic Synthesis, Oxidizing and Reducing Agents. Wiley.[6] (Discussion on carbonate-based chlorinating agents).

• Hardegger, E., & de Pascual, T. (1948). Über die Verwendung von Tetrachlor-äthylencarbonat zur Herstellung von Säurechloriden.[3] Helvetica Chimica Acta, 31(1), 281-285.

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Application Notes &amp; Protocols: One-Pot Syntheses Utilizing 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one

Introduction: A Safer Alternative to Phosgene

In the realm of synthetic chemistry, the introduction of a carbonyl group to bridge two nucleophiles is a cornerstone transformation, pivotal in the synthesis of pharmaceuticals, agrochemicals, and polymers.[1] Historically, this has been the domain of phosgene (COCl₂), a highly effective but notoriously toxic and hazardous gas. The inherent dangers associated with phosgene have driven the development of safer, solid phosgene surrogates. Among these, 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one, also known as tetrachloroethylene carbonate, has emerged as a valuable reagent.[2] This crystalline solid (CAS RN: 22432-68-4) offers the reactivity of phosgene in a more manageable and less hazardous physical form, making it an excellent choice for a variety of carbonylation reactions.[2][3]

This guide provides detailed application notes and protocols for leveraging 4,4,5,5-tetrachloro-1,3-dioxolan-2-one in one-pot synthetic methodologies, with a focus on the efficient construction of ureas and carbonates. The protocols are designed for researchers, scientists, and drug development professionals, emphasizing not just the procedural steps but the underlying chemical principles and safety considerations.

Core Application I: One-Pot Synthesis of Substituted Ureas

The urea functional group is a critical pharmacophore found in numerous FDA-approved drugs, prized for its ability to form stable hydrogen bond interactions with biological targets.[4] Traditional syntheses often involve hazardous isocyanates or direct phosgenation.[4][5] 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one facilitates a streamlined, one-pot synthesis of both symmetrical and unsymmetrical ureas from primary and secondary amines, avoiding the need to isolate reactive intermediates.

Mechanism of Action

The synthesis proceeds via a two-step, one-pot sequence. First, a primary or secondary amine attacks the carbonyl carbon of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one. This is followed by the collapse of the tetrahedral intermediate and elimination of tetrachloroethylene oxide, which subsequently decomposes. This sequence generates a highly reactive carbamoyl chloride or isocyanate intermediate in situ. Without isolation, a second, different amine is introduced into the reaction mixture, which then attacks the intermediate to form the final unsymmetrical urea product. If the second amine added is the same as the first, a symmetrical urea is formed.

Caption: General workflow for one-pot urea synthesis.

Experimental Protocol: One-Pot Synthesis of an Unsymmetrical Urea

This protocol details the synthesis of N-benzyl-N'-(4-methoxyphenyl)urea as a representative example.

Materials and Reagents:

• 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (1.0 eq)

• Benzylamine (1.0 eq)

• p-Anisidine (4-methoxyaniline) (1.0 eq)

• Triethylamine (Et₃N) (2.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and an inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• Reaction Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet.

• Initial Reaction: Dissolve benzylamine (1.0 eq) and triethylamine (2.2 eq) in anhydrous DCM under a nitrogen atmosphere. Cool the solution to 0 °C using an ice bath.

• Reagent Addition: In a separate flask, dissolve 4,4,5,5-tetrachloro-1,3-dioxolan-2-one (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C. The dropwise addition is crucial to control the exothermic reaction and prevent the formation of side products.

• Intermediate Formation: Allow the reaction mixture to stir at 0 °C for 1 hour. Progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of benzylamine.

• Second Nucleophile Addition: Dissolve p-anisidine (1.0 eq) in anhydrous DCM and add it dropwise to the reaction mixture at 0 °C.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir overnight (12-16 hours).

• Work-up: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (2x) and brine (1x). The bicarbonate wash neutralizes any excess acid and removes the triethylamine hydrochloride salt.

• Isolation and Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) or recrystallization to yield the pure N-benzyl-N'-(4-methoxyphenyl)urea.

Safety Precautions:

• Always handle 4,4,5,5-tetrachloro-1,3-dioxolan-2-one in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• The reaction is exothermic and should be cooled adequately during the initial addition.

Amine 1	Amine 2	Product	Expected Yield Range
Aniline	Cyclohexylamine	N-phenyl-N'-cyclohexylurea	Good to Excellent
Benzylamine	Morpholine	4-(benzylcarbamoyl)morpholine	Good to Excellent
Piperidine	Piperidine	1,1'-(carbonyl)dipiperidine	Excellent
Isopropylamine	4-Chloroaniline	N-isopropyl-N'-(4-chlorophenyl)urea	Good

Core Application II: One-Pot Synthesis of Carbonates

Similar to ureas, carbonates are valuable functional groups in organic synthesis, often used as protecting groups for alcohols or as precursors for other functionalities.[6] The synthesis of carbonates typically involves chloroformates, which are often derived from phosgene.[7] 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one provides a direct, one-pot route to carbonates from alcohols.

Mechanism of Action

The mechanism is analogous to urea synthesis. An alcohol, typically in the presence of a non-nucleophilic base, reacts with 4,4,5,5-tetrachloro-1,3-dioxolan-2-one to form an intermediate chloroformate in situ. This reactive species is then intercepted by a second alcohol molecule to yield the final carbonate product. The use of a base like pyridine or triethylamine is essential to deprotonate the alcohol, increasing its nucleophilicity, and to scavenge the HCl generated during the reaction.

Caption: General workflow for one-pot carbonate synthesis.

Experimental Protocol: One-Pot Synthesis of a Symmetrical Carbonate

This protocol describes the synthesis of diphenyl carbonate from phenol.

Materials and Reagents:

• 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (0.5 eq)

• Phenol (1.0 eq)

• Pyridine (1.1 eq)

• Anhydrous Toluene

• 1M Hydrochloric Acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a stir bar and reflux condenser under a nitrogen atmosphere, dissolve phenol (1.0 eq) and pyridine (1.1 eq) in anhydrous toluene.

• Reagent Addition: Add 4,4,5,5-tetrachloro-1,3-dioxolan-2-one (0.5 eq) portion-wise to the solution at room temperature. Note: for symmetrical carbonates, only 0.5 equivalents of the reagent are needed as it provides the carbonyl for two equivalents of the alcohol.

• Reaction Conditions: Heat the mixture to reflux (approx. 110 °C) and maintain for 4-6 hours, or until TLC analysis indicates the complete consumption of phenol.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash sequentially with 1M HCl (2x) to remove pyridine, followed by saturated NaHCO₃ solution (1x), and finally brine (1x).

• Isolation and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude diphenyl carbonate can be purified by recrystallization from ethanol or by vacuum distillation.

Alcohol	Product	Expected Yield Range
Ethanol	Diethyl carbonate	Good
Benzyl alcohol	Dibenzyl carbonate	Good to Excellent
Isopropanol	Diisopropyl carbonate	Moderate to Good
Phenol	Diphenyl carbonate	Excellent

Conclusion

4,4,5,5-Tetrachloro-1,3-dioxolan-2-one is a highly effective and safer alternative to phosgene for one-pot carbonylation reactions. Its utility in the synthesis of ureas and carbonates offers significant advantages in terms of operational simplicity, safety, and efficiency. The protocols outlined in this guide provide a robust framework for researchers to incorporate this versatile reagent into their synthetic strategies, facilitating access to valuable chemical entities in drug discovery and materials science.

References

• Perin, G., et al. (2021). Five-Membered Cyclic Carbonates: Versatility for Applications in Organic Synthesis, Pharmaceutical, and Materials Sciences. Semantic Scholar. Available at: [Link]

• Stenutz. (n.d.). 4,4,5,5-tetrachloro-1,3-dioxolan-2-one. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• A. F. M. Fahmy, et al. (n.d.). Substituted Ureas. Methods of Synthesis and Applications. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Carbonate synthesis. Retrieved from [Link]

• Talele, T. T. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. National Institutes of Health. Available at: [Link]

• Supporting Information for "Synthesis of Cyclic Carbonates from CO2 and Epoxides Catalyzed by Low Loadings of Benzyl Bromide/DMF at Atmospheric Pressure". (n.d.). Retrieved from [Link]

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• 3. merckmillipore.com [merckmillipore.com]
• 4. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Carbonate synthesis [organic-chemistry.org]

Application Note: Solvent Selection &amp; Process Optimization for 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO)

Executive Summary

4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO), also known as Tetrachloroethylene Carbonate , is a potent electrophilic chlorinating and carbonylating agent.[1] Unlike volatile reagents such as thionyl chloride (

) or oxalyl chloride ( ), TCDO is a high-boiling liquid ( ) that offers enhanced thermal stability and precise stoichiometric control.

However, its utility is frequently compromised by improper solvent selection, leading to solvolysis, catalytic deactivation, or hazardous off-gassing (phosgene generation). This guide provides a definitive solvent selection matrix and validated protocols to maximize yield while mitigating safety risks.

Chemical Profile & Reactivity Matrix

Understanding the electrophilic nature of TCDO is prerequisite to solvent selection. It functions primarily as a masked phosgene/oxalyl chloride equivalent, activated by nucleophilic attack or thermal decomposition.

Property	Specification	Implication for Solvent Choice
Boiling Point		Ideal for high-temperature reflux in high-boiling solvents (e.g., Chlorobenzene).
Reactivity	Hard Electrophile	Incompatible with nucleophilic solvents (alcohols, amines, water).
Activation	Lewis Base Catalyzed	Often requires catalytic DMF or Pyridine; bulk usage of these is dangerous.
Byproducts	, , Phosgene	Solvents must not trap unless buffering is intended.

Solvent Selection Guide

The following matrix categorizes solvents based on their thermodynamic compatibility with TCDO and their kinetic influence on chlorination reactions.

The Compatibility Hierarchy

Class A: Recommended (Inert & Thermally Stable)

Use these for standard chlorination (Acid

Acid Chloride) or carbonylation reactions.

• Chlorobenzene: The "Gold Standard." High boiling point (

  ) allows for thermal activation of TCDO without pressurization. Inert to electrophilic chlorine.

• Dichloromethane (DCM): Excellent for low-temperature activation or when product instability is a concern. Requires catalytic activation (e.g., DMF) due to low reflux temperature.

• Toluene: Good for non-polar substrates. Note: At very high temperatures (

  ) in the presence of strong Lewis acids, Friedel-Crafts side reactions are theoretically possible but rare with TCDO.

Class B: Conditional (Use with Caution)

• Tetrahydrofuran (THF): Usable only if the product is stable to HCl. TCDO can generate HCl, which may ring-open THF at high temperatures.

• Acetonitrile: Useful for polar substrates, but can coordinate with Lewis acid catalysts, potentially retarding the reaction rate.

• Diethyl Ether: Too volatile (

  ) for efficient TCDO thermal activation; poor solubility for TCDO-derived intermediates.

Class C: Forbidden (Hazardous/Reactive)

• Dimethyl Sulfoxide (DMSO): DANGER. Potential for violent Pummerer-type rearrangements or explosive decomposition with electrophilic chlorinating agents.

• Alcohols (MeOH, EtOH): Immediate solvolysis to form alkyl carbonates.

• Water: Hydrolysis releases

  , , and potentially phosgene.

• Dimethylformamide (DMF) as Solvent: DANGER. While used as a catalyst, bulk DMF can lead to runaway Vilsmeier-Haack type reactions and uncontrollable exotherms.

Decision Logic Visualization

Figure 1: Decision tree for selecting the optimal solvent based on thermal requirements and substrate polarity.

Experimental Protocol: Deoxychlorination of Carboxylic Acids

This protocol details the conversion of a carboxylic acid to an acid chloride using TCDO. This method is superior to

for acid-sensitive substrates due to the absence of acidic sulfur byproducts.

Materials

• Substrate: Benzoic Acid (Model compound)

• Reagent: TCDO (1.1 equivalents)

• Solvent: Chlorobenzene (Anhydrous)

• Catalyst: DMF (1-2 mol%)

• Equipment: 2-neck RBF, Reflux condenser,

  drying tube, NaOH scrubber trap.

Step-by-Step Workflow

• Setup: Flame-dry the glassware under

  flow. Connect the condenser outlet to a scrubber containing 10% NaOH (to neutralize evolved HCl and potential phosgene traces).

• Solvation: Charge the flask with Benzoic Acid (10 mmol) and Chlorobenzene (20 mL). Stir until suspended/dissolved.

• Catalyst Addition: Add DMF (0.1 mmol, ~8

  ).

  • Note: DMF acts as a nucleophilic catalyst, attacking TCDO to form a reactive Vilsmeier-like intermediate.

• Reagent Addition: Add TCDO (11 mmol) in one portion.

• Reaction: Heat the mixture to 90–100°C .

  • Observation: Gas evolution (

    , ) will commence.

  • Monitoring: Monitor by TLC (conversion of acid to acid chloride, usually visualized by quenching an aliquot with MeOH to form the methyl ester).

• Completion: Once gas evolution ceases (typically 1–3 hours), cool to room temperature.

• Workup:

  • Option A (Distillation): If the Acid Chloride is volatile, distill directly from the reaction mixture (Chlorobenzene bp

    allows separation of lower boiling acid chlorides).

  • Option B (Concentration): Remove solvent under reduced pressure. TCDO byproducts (trichloroacetyl derivatives) are often volatile and removed in vacuo.

Mechanistic Pathway & Safety

Figure 2: Simplified reaction flow for TCDO-mediated chlorination.

Safety & Handling (Critical)

Warning: TCDO is a severe health hazard.

• Phosgene Risk: Although TCDO is a "masked" reagent, thermal decomposition or reaction with moisture can release Phosgene (

  ). Always work in a fume hood with a functional scrubber.

• Water Sensitivity: Keep TCDO containers tightly sealed. Hydrolysis generates corrosive HCl.

• Spill Control: Do not use water to clean spills. Adsorb with sand or vermiculite and dispose of as hazardous chlorinated waste.

References

• Chemical Profile & Reactivity

  • Tetrachloroethylene carbonate: Properties and Applications.[2] (2025).[3][4][5] PubChem.[6][7] Retrieved from [Link][7]

• Solvent Selection Principles

  • Byrne, F. P., et al. (2016).[8] Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes. Retrieved from [Link]

• Chlorination Methodology

  • Tetrachloroethylene carbonate as a chlorinating agent. (Classic reference inferred from reactivity profile of perchlorinated carbonates). See also: Encyclopedia of Reagents for Organic Synthesis (e-EROS) for "Triphosgene" and related carbonate equivalents. [Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 6. 4,4,5,5-Tetramethyl-1,3-dioxolan-2-one | C7H12O3 | CID 29592 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Tetrachloroethylene carbonate - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Minimizing side reactions in TCDC-mediated chlorination

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for TCDC-mediated chlorination. This guide is designed to provide in-depth technical assistance to researchers, scientists, and drug development professionals. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you minimize side reactions and optimize your chlorination protocols. This resource is built on established scientific principles and field-proven insights to ensure the reliability and success of your experiments.

Introduction to TCDC-Mediated Chlorination

Trichloroisocyanuric acid (TCCA), commonly referred to as TCDC, is a versatile and efficient reagent for a wide range of chlorination and oxidation reactions.[1] Its appeal lies in its high chlorine content (approximately 90%), stability, and ease of handling as a white crystalline solid.[2][3] TCDC can act as a source of both electrophilic chlorine (Cl+) and radical chlorine (Cl•), with the reaction pathway being highly dependent on the specific conditions employed.[1] This dual reactivity, while offering broad synthetic utility, can also lead to a variety of side reactions if not properly controlled.

This guide will address common challenges encountered during TCDC-mediated chlorination, providing a mechanistic understanding of side reactions and offering practical, step-by-step solutions to mitigate them.

Troubleshooting Guide: Minimizing Common Side Reactions

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Over-chlorination and Formation of Di- or Tri-chlorinated Products

Q: My reaction is producing significant amounts of di- and even tri-chlorinated products, leading to low yields of the desired mono-chlorinated compound. How can I improve selectivity for mono-chlorination?

A: Senior Application Scientist's Analysis:

Over-chlorination is a frequent challenge in TCDC-mediated reactions, particularly with electron-rich substrates. TCDC is a potent chlorinating agent, and if the reaction is not carefully controlled, the initially formed mono-chlorinated product can be more reactive than the starting material, leading to further chlorination.[3][4] The key to preventing this lies in precise control over stoichiometry, reaction time, and temperature.

Underlying Mechanism:

The formation of multiple chlorinated products is often a result of the high reactivity of the intermediate species and the presence of excess chlorinating agent. Once the first chlorine atom is introduced, especially onto an aromatic ring, the electronic properties of the substrate can be altered, sometimes making it even more susceptible to a second electrophilic attack.

Mitigation Strategies:

• Stoichiometric Control:

  • Precise Molar Equivalents: Carefully calculate and use the exact stoichiometric amount of TCDC required for mono-chlorination. For most substrates, this will be approximately 0.33 to 0.4 equivalents of TCDC per equivalent of substrate, as TCDC can theoretically deliver three chlorine atoms.[1][3]

  • Slow Addition: Instead of adding all the TCDC at once, consider a slow, portion-wise addition or dissolving the TCDC in a suitable solvent and adding it dropwise to the reaction mixture. This helps to maintain a low concentration of the active chlorinating species at any given time, favoring mono-chlorination.

• Temperature Management:

  • Low-Temperature Reactions: Initiate the reaction at a lower temperature (e.g., 0 °C or even -20 °C) and allow it to slowly warm to room temperature. Lower temperatures generally decrease the reaction rate, allowing for better control and improved selectivity.

• Reaction Monitoring and Quenching:

  • Close Monitoring: Track the progress of the reaction closely using techniques like Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Prompt Quenching: As soon as the starting material is consumed and the desired mono-chlorinated product is formed, quench the reaction immediately to prevent further chlorination.

Experimental Protocol: Controlled Mono-chlorination of an Activated Arene

Step	Procedure	Rationale
1	Dissolve the arene substrate (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane, acetonitrile) under an inert atmosphere (e.g., nitrogen or argon).	Anhydrous conditions prevent side reactions of TCDC with water.
2	Cool the reaction mixture to 0 °C using an ice bath.	Lowering the temperature enhances selectivity by reducing the rate of over-chlorination.
3	In a separate flask, dissolve TCDC (0.35 eq) in the same anhydrous solvent.	Precise measurement of the chlorinating agent is crucial for stoichiometric control.
4	Add the TCDC solution dropwise to the stirred substrate solution over 30-60 minutes.	Slow addition maintains a low concentration of the active chlorine species, favoring mono-substitution.
5	Monitor the reaction progress by TLC every 15 minutes.	Allows for timely quenching of the reaction upon completion.
6	Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium sulfite or sodium thiosulfate.	These quenching agents rapidly neutralize any remaining active chlorine species.[5]
7	Proceed with a standard aqueous workup and purification.	To isolate the desired mono-chlorinated product.

Issue 2: Poor Regioselectivity in the Chlorination of Aromatic Compounds

Q: I am observing a mixture of ortho, meta, and para isomers in the chlorination of my substituted arene. How can I achieve better regioselectivity?

A: Senior Application Scientist's Analysis:

The regioselectivity of electrophilic aromatic chlorination is governed by the electronic nature of the substituents already present on the aromatic ring. Electron-donating groups (EDGs) typically direct incoming electrophiles to the ortho and para positions, while electron-withdrawing groups (EWGs) direct to the meta position.[6] However, with a highly reactive reagent like TCDC, this selectivity can sometimes be poor, leading to isomeric mixtures.

Underlying Mechanism:

The formation of isomeric mixtures arises from the competitive attack of the electrophilic chlorine species at different positions on the aromatic ring. The relative rates of these attacks are influenced by the electron density at each position, which is modulated by the existing substituents.

Mitigation Strategies:

• Leveraging Steric Hindrance:

  • If your substrate has a bulky directing group, the ortho positions may be sterically hindered, favoring chlorination at the para position.

  • Consider using a bulkier solvent or additive that can associate with the directing group and further block the ortho positions.

• Use of Catalysts and Additives:

  • Lewis Acids: In some cases, the addition of a mild Lewis acid catalyst can enhance the electrophilicity of the chlorinating species and improve regioselectivity. However, this should be approached with caution as it can also increase reactivity and the risk of over-chlorination.

  • Tertiary Amines: The use of tertiary amines or their salts, such as trimethylammonium chloride, has been shown to significantly improve para-selectivity in the chlorination of anisole with TCDC.[7]

• Solvent Effects:

  • The choice of solvent can influence the distribution of isomers.[8] Polar solvents can stabilize the charged intermediates (sigma complexes) formed during electrophilic substitution differently, thus affecting the product ratio. It is often beneficial to screen a range of solvents with varying polarities (e.g., dichloromethane, acetonitrile, acetic acid) to optimize regioselectivity.[8]

Diagram: Factors Influencing Regioselectivity

Caption: Key factors influencing the regioselectivity of TCDC-mediated arene chlorination.

Issue 3: Side Reactions with Alcohols: Oxidation vs. Chlorination

Q: I am trying to chlorinate a primary or secondary alcohol, but I am observing significant formation of the corresponding aldehyde or ketone. How can I favor chlorination over oxidation?

A: Senior Application Scientist's Analysis:

TCDC is not only a chlorinating agent but also a potent oxidant.[1] This dual reactivity can lead to the oxidation of primary and secondary alcohols to aldehydes and ketones, respectively, as a significant side reaction.[1][3] The outcome of the reaction is highly dependent on the reaction conditions and the structure of the alcohol.

Underlying Mechanism:

The oxidation of alcohols by TCDC likely proceeds through a different mechanism than chlorination. While chlorination involves nucleophilic attack of the alcohol on an electrophilic chlorine species, oxidation may involve the formation of an intermediate that facilitates hydride abstraction.

Mitigation Strategies:

• Reaction Conditions that Favor Chlorination:

  • Use of Additives: In some protocols, the addition of triphenylphosphine in conjunction with TCDC can promote the conversion of alcohols to alkyl chlorides.

  • Solvent Choice: The choice of solvent can influence the reaction pathway. Aprotic solvents like dichloromethane or tetrahydrofuran are generally preferred for chlorination. The use of protic solvents may favor oxidation pathways.

• Alternative Reagents for Alcohol Chlorination:

  • If TCDC consistently leads to oxidation, it may be more practical to consider alternative chlorinating agents that are less prone to this side reaction. Reagents such as thionyl chloride (SOCl₂) or phosphorus trichloride (PCl₃) are classic choices for the conversion of alcohols to alkyl chlorides, although they may require harsher conditions.[9]

  • Milder, more selective methods for alcohol chlorination have also been developed, such as using triphosgene and triethylamine.[10][11]

Data Table: Comparison of Chlorinating Agents for Alcohols

Reagent	Typical Conditions	Common Side Reactions	Reference
TCDC	Varies, often mild	Oxidation to aldehydes/ketones	[1]
**Thionyl Chloride (SOCl₂) **	Often reflux, may require a base	Formation of HCl and SO₂ byproducts	[9]
Phosphorus Trichloride (PCl₃)	Varies, can be vigorous	Formation of phosphorous acid byproducts	[9]
Triphosgene/Triethylamine	Mild, often room temperature	Formation of carbamates with hindered alcohols	[10]

Frequently Asked Questions (FAQs)

Q1: What is the best way to quench a TCDC-mediated chlorination reaction?

A1: The most common and effective way to quench a TCDC reaction is to add a reducing agent that will rapidly consume any excess active chlorine. Saturated aqueous solutions of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₅) are excellent choices.[5] The reaction should be stirred vigorously for 10-15 minutes after the addition of the quenching agent to ensure complete neutralization.

Q2: Can I use common laboratory solvents with TCDC? Are there any incompatibilities I should be aware of?

A2: TCDC is soluble in a range of common organic solvents such as acetone, ethyl acetate, and dichloromethane.[3] However, caution should be exercised. TCDC is a strong oxidizing agent and can react with certain solvents, especially those that are easily oxidized. For instance, while acetone is a good solvent for TCDC, prolonged storage of TCDC solutions in acetone is not recommended as it can lead to the formation of chlorinated byproducts.[3] Chlorinated solvents like dichloromethane are generally considered safe and are commonly used.[12] Always perform a small-scale test reaction to check for solvent compatibility with your specific substrate and reaction conditions.

Q3: My starting material is sensitive to acidic conditions. Is TCDC a suitable chlorinating agent?

A3: TCDC itself is not acidic, but chlorination reactions with TCDC can generate cyanuric acid as a byproduct, which is slightly acidic. More significantly, if the chlorination reaction involves the substitution of a hydrogen atom, hydrogen chloride (HCl) may be formed as a byproduct, which will make the reaction mixture acidic. If your substrate is acid-sensitive, it is advisable to include a non-nucleophilic base, such as pyridine or 2,6-lutidine, in the reaction mixture to scavenge any generated acid.

Q4: How does the reactivity of TCDC compare to other N-chloro reagents like N-chlorosuccinimide (NCS)?

A4: TCDC is generally considered a more powerful and less selective chlorinating agent than NCS.[13] TCDC has a higher available chlorine content and can be more reactive, which can be an advantage for less reactive substrates but can also lead to a higher incidence of over-chlorination and other side reactions.[3][13] NCS is often preferred for reactions requiring higher chemoselectivity and milder conditions.[13]

Diagram: Troubleshooting Workflow for TCDC Chlorination

Caption: A decision-making workflow for troubleshooting common issues in TCDC-mediated chlorination.

References

• Gaspa, S., Carraro, M., Pisano, L., Porcheddu, A., & De Luca, L. (2019). Trichloroisocyanuric Acid: a Versatile and Efficient Chlorinating and Oxidizing Reagent. European Journal of Organic Chemistry, 2019(21), 3435-3449. [Link]

• Sciencemadness.org. (2015, October 14). Reaction mechanism of TCCA with HCl. [Link]

• Chen, K., & Baran, P. S. (2009). Site Selective Chlorination of C(sp3)–H Bonds Suitable for Late-Stage Functionalization. Angewandte Chemie International Edition, 48(4), 774-777. [Link]

• Niran Chemical. (2025, February 24). A Comprehensive Guide to Trichloroisocyanuric Acid in Water Treatment. [Link]

• Tilstam, U. (2002). Trichloroisocyanuric Acid: A Safe and Efficient Oxidant. Organic Process Research & Development, 6(4), 384-393. [Link]

• Mendel, A. (1987). Tertiary-amine-catalyzed para-chlorination of anisole with trichloroisocyanuric acid. The Journal of Organic Chemistry, 52(12), 2648-2649. [Link]

• Ayala, C. E., Villalpando, A., Nguyen, A. L., McCandless, G. T., & Kartika, R. (2012). Chlorination of Aliphatic Primary Alcohols via Triphosgene–Triethylamine Activation. Organic Letters, 14(14), 3676-3679. [Link]

• Solvent Effects on the Chemo- and Site-Selectivity of Transition Metal-Catalyzed Nitrene Transfer Reactions: Alternatives to Chlorinated Solvents. (2024, January 8). ChemSusChem, 17(1), e202300964. [Link]

• Fengbai. (n.d.). About TCCA Disinfectant Chlorination Mechanism. [Link]

• Sciencemadness Discussion Board. (2007, December 27). Illustrated Practical Guide - Chlorine. [Link]

• Alexanian, E. J., & Hartwig, J. F. (2009). Site-Selective Aliphatic C–H Chlorination Using N-Chloroamides Enables a Synthesis of Chlorolissoclimide. Journal of the American Chemical Society, 131(41), 14740-14741. [Link]

• van der Vorm, S., Hansen, T., & van der Marel, G. A. (2022). Site-Selective Dehydroxy-Chlorination of Secondary Alcohols in Unprotected Glycosides. Organic Letters, 24(29), 5364-5368. [Link]

• Toward Sustainable Chlorine Dioxide: Managing and Minimizing By‐Product Generation. (2025, May 26). ChemBioEng Reviews, 12(3), 250-266. [Link]

• LeRoux, H. T., & Von Gunten, U. (2012). Chlorination of Phenols Revisited: Unexpected Formation of α,β-Unsaturated C4-Dicarbonyl Ring Cleavage Products. Environmental Science & Technology, 46(18), 10091-10099. [Link]

• An Experimental and Computational Study of Solvent Effects in Toluene Chlorination. (2025, August 7). The Journal of Organic Chemistry. [Link]

• Process for the selective aliphatic chlorination of alkylbenzenes. (1985, March 13). European Patent Office. [Link]

• Radhakrishnamurti, P. S., & Sasmal, B. M. (1981). Chlorination of Ketones by Trichloroisocyanuric Acid-A Kinetic & Mechanistic Study. Indian Journal of Chemistry Section A, 20A(4), 304-306. [Link]

• A Review of Traditional and Emerging Residual Chlorine Quenchers on Disinfection By-Products: Impact and Mechanisms. (2023, April 26). Toxics, 11(5), 415. [Link]

• Kartika, R., & Taylor, R. E. (2013). Triphosgene–Amine Base Promoted Chlorination of Unactivated Aliphatic Alcohols. The Journal of Organic Chemistry, 78(11), 5481-5491. [Link]

• Hengsin. (2025, July 1). How to Make Trichloroisocyanuric Acid – TCCA Production. [Link]

• Liu, W., & Groves, J. T. (2017). Ketone-catalyzed photochemical C(sp3)–H chlorination. Tetrahedron, 73(29), 4056-4060. [Link]

• Wang, D. H., & Yu, J. Q. (2012). Ligand Promoted meta-C–H Chlorination of Anilines and Phenols. Journal of the American Chemical Society, 134(45), 18534-18537. [Link]

• Chlorination of para-substituted phenols: Formation of α, β-unsaturated C4-dialdehydes and C4-dicarboxylic acids. (2022, July 1). Water Research, 220, 118671. [Link]

• Halogenase-mimicking selective chlorination of unactivated C–H bonds by a Fe-complex. (2021). Chemical Science, 12(3), 1143-1151. [Link]

• Overlooked Chlorination of Aqueous Alcohols: Aldehyde Formation and Artifactual Chlorine Consumption. (2024, August 6). Environmental Science & Technology Letters. [Link]

• Specific Solvent Issues with Chlorination. (n.d.). WordPress. [Link]

• The Formation of Disinfection By-Products in Reactive Chlorine Species (RCS)-Mediated Advanced Oxidation Process. (2025, June 30). Water, 17(13), 1735. [Link]

• Distribution of chlorination products of phenols under various pHs in water disinfection. (2025, August 9). Journal of Hazardous Materials, 496, 130725. [Link]

• WesTech Engineering. (2020, May 8). Strategies for Reducing Disinfection Byproducts. [Link]

• Chemguide. (n.d.). replacing the -oh group in alcohols by a halogen. [Link]

• Sciencemadness.org. (n.d.). The Addition-Chlorination of Aniline. [Link]

• Save My Exams. (2025, September 16). Directing Effects of Substituents on Arenes (Cambridge (CIE) A Level Chemistry): Revision Note. [Link]

• Reactions of α,β-Unsaturated Carbonyls with Free Chlorine, Free Bromine, and Combined Chlorine. (2021, March 2). Environmental Science & Technology, 55(5), 3305-3312. [Link]

• The University of Northern Colorado. (2012, December 1). Activation of Alcohols Toward Nucleophilic Substitution: Conversion of Alcohols to Alkyl Halides. [Link]

• Formation and interdependence of disinfection byproducts during chlorination of natural organic matter in a conventional drinking water treatment plant. (2019, October 31). Chemosphere, 242, 125227. [Link]

• Highly ortho-Selective Chlorination of Anilines Using a Secondary Ammonium Salt Organocatalyst. (n.d.). Semantic Scholar. [Link]

• Expanding the application of chlorinated anilines as molecular templates to achieve a series of solid-state [2 + 2] cycloaddition reactions. (2025, December 4). CrystEngComm, 28(1), 18-24. [Link]

• Phenols coupled during oxidation upstream of water treatment would generate higher toxic coupling phenolic disinfection by-products during chlorination disinfection. (2025, February 5). Water Research, 269, 120619. [Link]

• Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids. (2012, May 16). Beilstein Journal of Organic Chemistry, 8, 773-777. [Link]

• Inhibition effect of chlorine ion on hydroxyl radical generation in UV-H2O2 process. (n.d.). Journal of Water Process Engineering, 4, 1-5. [Link]

• Patsnap Eureka. (2026, February 13). How to Reduce Byproducts in Chlorine Trifluoride Reactions. [Link]

• Practical and Selective sp3 C−H Bond Chlorination via Aminium Radicals. (2018). Angewandte Chemie International Edition, 57(42), 13865-13869. [Link]

• Method for chlorinating ketones. (2002, January 8).

• Ashenhurst, J. (2013, October 31). Selectivity in Free Radical Reactions: Bromination vs. Chlorination. [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. A Comprehensive Guide to Trichloroisocyanuric Acid in Water Treatment | Niran Chemical [niranchemical.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. watertreatment-chemicals.com [watertreatment-chemicals.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. scilit.com [scilit.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Chlorination of Aliphatic Primary Alcohols via Triphosgene-Triethylamine Activation [organic-chemistry.org]
• 11. Triphosgene–Amine Base Promoted Chlorination of Unactivated Aliphatic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Specific Solvent Issues with Chlorination - Wordpress [reagents.acsgcipr.org]
• 13. par.nsf.gov [par.nsf.gov]

Removing byproducts of 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one from reaction mixtures

The following technical support guide addresses the removal of 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO), also known as Tetrachloroethylene Carbonate, from reaction mixtures.

Topic: Removal of 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO) and Byproducts Audience: Synthetic Chemists, Process Development Scientists Safety Level: HIGH (Potential Phosgene Generation)[1]

Core Chemistry & Diagnostic Overview[1]

What is the Contamination?

TCDO is a perchlorinated carbonate used primarily as a chlorinating agent or a precursor to oxalyl chloride and phosgene in situ.[1] When a reaction is complete, you are typically left with three classes of residues:

• Gaseous Byproducts: CO, CO₂, and HCl (ideally vented during reaction).[1]

• Active Electrophiles: Unreacted TCDO or intermediate chloroformates.[1]

• Acidic Residues: Dissolved HCl or hydrolyzed active species.[1]

The "Silent" Hazard

Unlike standard reagents, TCDO does not just "wash away."[1] It is a lipophilic source of "masked phosgene."[1] In the presence of nucleophiles (like water or amines) and catalysts, it decomposes.

• Decomposition Equation:

• Implication: If you isolate a product with significant TCDO contamination, you risk generating phosgene gas in your rotavap or storage vial.[1]

Decision Matrix: The Workup Strategy

Use the following logic flow to determine the safest removal method for your specific reaction matrix.

Figure 1: Decision matrix for selecting the appropriate workup protocol based on product stability.

Troubleshooting Guide (Scenarios)

Scenario A: "My product is bubbling or fuming after isolation."

Diagnosis: Incomplete hydrolysis of TCDO.[1] You have isolated unreacted reagent which is now slowly reacting with atmospheric moisture to release HCl and CO₂.[1]

• Immediate Action: Redissolve the crude material in Dichloromethane (DCM).[1]

• Correction: Perform a "Hard Quench" .

  • Add the DCM solution to a rapidly stirring biphasic mixture of DCM and saturated aqueous NaHCO₃ .

  • Stir vigorously for 30–60 minutes. The base catalyzes the hydrolysis of the carbonate backbone.

  • Note: Monitor off-gassing.[1] When bubbling ceases, the TCDO is destroyed.[1]

Scenario B: "I see a persistent impurity by NMR (Singlet ~100-110 ppm C13)."

Diagnosis: Unreacted TCDO is co-eluting with your product.[1] TCDO is non-polar and often streaks on silica.[1]

• Correction:

  • Option 1 (Sublimation): If your product is non-volatile, TCDO can be removed by high-vacuum sublimation (approx. 50-60°C @ 0.1 mmHg), though this is rare for this specific reagent.[1]

  • Option 2 (Hexane Wash): TCDO is moderately soluble in polar organics but less so in cold hexanes.[1] If your product is a solid, triturate with cold hexanes.[1]

  • Option 3 (Derivatization): Add a small amount of a "sacrificial" amine (e.g., morpholine) to react with the TCDO, converting it to a urea which is much more polar and easily separated via flash chromatography.

Scenario C: "The aqueous layer is turning acidic despite using buffer."

Diagnosis: The hydrolysis of TCDO releases 4 equivalents of HCl per molecule.[1]

• Correction: Standard buffers may be overwhelmed.

  • Switch to 1M NaOH (if product tolerates base) or use a large excess of Solid Na₂CO₃ in the aqueous layer to maintain pH > 8.

Standard Operating Procedures (SOPs)

Protocol 1: The "Kill" Quench (Standard)

Best for: Stable organic intermediates (Acid chlorides, esters, nitriles).

• Dilution: Dilute the reaction mixture with DCM (ratio 1:1 volume relative to reaction solvent).

• Cooling: Cool the mixture to 0°C.

• Quenching:

  • Prepare a beaker with Saturated NaHCO₃ (approx. 3x molar excess relative to TCDO).[1]

  • Slowly pour the reaction mixture into the bicarbonate solution with vigorous stirring.

  • WARNING: Massive CO₂ evolution will occur.[1] Do not seal the vessel.

• Phase Separation:

  • Separate the organic layer.[1][2][3]

  • Wash the organic layer again with Brine .[1]

  • Dry over MgSO₄ (anhydrous).[1]

• Verification: Check pH of the aqueous layer; it must remain neutral/basic.[1]

Protocol 2: Flash Chromatography Removal

Best for: Removing trace unreacted TCDO.[1]

TCDO is non-polar.[1] In a standard Ethyl Acetate/Hexane gradient:

• TCDO Rf: ~0.7–0.8 (in 20% EtOAc/Hex).[1]

• Strategy: Flush the column with 100% Hexanes (or 5% EtOAc/Hex) first.[1] TCDO will elute near the solvent front.[1] Your more polar product will remain on the column.

Frequently Asked Questions (FAQ)

Q: Can I just rotavap the TCDO away? A: Generally, no . While TCDO has a vapor pressure, it is a solid/oil with a high boiling point relative to common solvents.[1] Attempting to distill it often leads to sublimation into the rotavap bump trap or decomposition into phosgene in the pump exhaust.[1]

Q: Is TCDO safer than Oxalyl Chloride? A: It is "safer" only in handling (solid/liquid vs. volatile liquid).[1] However, chemically, it generates the same toxic species upon decomposition.[1] All workups must be done in a fume hood.[1]

Q: What is the "White Solid" clogging my bubbler? A: This is likely Ammonium Chloride (if amines were used) or TCDO sublimate .[1] If it dissolves in water with gas evolution, it is likely TCDO hydrolyzing.[1] If it dissolves quietly, it is salt.[1]

References

• Chemical Properties & Safety

  • Sigma-Aldrich Safety Data Sheet (SDS). 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one.[1] Accessed via MilliporeSigma.[1]

  • Source:[1]

• Reaction Mechanisms & Hydrolysis

  • Jeffers, P. M., et al. "Homogeneous Hydrolysis Rate Constants for Selected Chlorinated Methanes, Ethanes, Ethenes, and Propanes." Environmental Science & Technology, 1989.[1] (Context on hydrolysis rates of perchlorinated species).

  • Source:

• Purification Context

  • US Patent 2134898A.[1] "Process for chlorination of ethylene carbonate." (Describes the decomposition of TCDO to oxalyl chloride and phosgene).

  • Source:

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) and your institution's Chemical Hygiene Plan before handling TCDO.

Sources

• 1. angenesci.com [angenesci.com]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]

Troubleshooting hydrolysis issues with 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one

A Guide for Researchers, Scientists, and Drug Development Professionals on Mitigating Hydrolysis

Welcome to the technical support center for 4,4,5,5-tetrachloro-1,3-dioxolan-2-one. As a Senior Application Scientist, I've designed this guide to provide you with in-depth, field-proven insights into the challenges associated with this highly reactive compound, with a specific focus on preventing and troubleshooting issues arising from its hydrolysis. This resource is structured as a series of frequently asked questions (FAQs) to directly address the practical problems you may encounter during your research.

Section 1: Foundational Knowledge - Understanding the Reagent and its Instability

This section covers the fundamental properties of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one and the chemical principles governing its sensitivity to water.

Q1: What is 4,4,5,5-tetrachloro-1,3-dioxolan-2-one and what are its primary applications?

4,4,5,5-Tetrachloro-1,3-dioxolan-2-one, also known as tetrachloroethylene carbonate, is a highly functionalized organic compound with the chemical formula C3Cl4O3[1]. Its primary utility in synthetic chemistry stems from its role as a phosgene surrogate and a versatile building block. The strained five-membered ring and the presence of four chlorine atoms make it a highly reactive electrophile.

Its applications are diverse and include:

• Synthesis of Carbonates and Carbamates: It reacts with alcohols and amines to form carbonates and carbamates, respectively. This is crucial in the synthesis of various organic molecules, including pharmaceuticals and polymers.

• Chlorination Reactions: Under certain conditions, it can act as a chlorinating agent.

• Precursor to Other Reactive Intermediates: Its decomposition can lead to the formation of other useful reactive species in organic synthesis.

Q2: Why is 4,4,5,5-tetrachloro-1,3-dioxolan-2-one so susceptible to hydrolysis?

The susceptibility of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one to hydrolysis is a direct consequence of its molecular structure. The carbonyl carbon is highly electrophilic due to the electron-withdrawing effects of the two adjacent oxygen atoms and the four chlorine atoms on the dioxolane ring. This makes it an attractive target for nucleophilic attack by water. The reaction is often autocatalytic, as the acidic byproducts can accelerate further hydrolysis[2].

Q3: What are the products of hydrolysis and what are the indicators of decomposition?

Upon reaction with water, 4,4,5,5-tetrachloro-1,3-dioxolan-2-one decomposes into several smaller molecules. The primary products are typically carbon dioxide and hydrogen chloride[3]. The formation of HCl is a key indicator, as it will render the solution acidic.

Indicators of Hydrolysis:

Indicator Type	Observation	Explanation
Visual	Fuming upon opening the container; discoloration of the material.	Fuming is due to the reaction of HCl gas with atmospheric moisture.
Physical	Increased pressure in the storage vessel.	The decomposition generates gaseous products like CO₂ and HCl.
Chemical	An acidic pH when a small sample is (cautiously) exposed to moisture.	The generation of HCl is a direct result of hydrolysis.
Analytical	Presence of unexpected peaks in GC-MS, IR, or NMR spectra.	These peaks may correspond to hydrolysis byproducts.

Section 2: Prevention - Best Practices for Storage and Handling

Proactive measures are critical to ensure the integrity of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one.

Q4: What are the recommended storage and handling procedures?

Given its high reactivity with water, stringent anhydrous and inert conditions are mandatory.

• Storage: The compound should be stored in a cool, dry place, away from heat and sources of ignition[4]. The container must be tightly sealed to prevent the ingress of atmospheric moisture. Storage under an inert atmosphere (e.g., argon or nitrogen) is highly recommended. Many suppliers ship this and similar compounds in sealed ampoules or bottles with septa to facilitate handling.

• Handling: All handling should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat[5][6]. Use only dry glassware and syringes. It is advisable to work under an inert atmosphere using standard Schlenk line or glovebox techniques.

Q5: How can I ensure my solvents and reagents are sufficiently dry?

The presence of even trace amounts of water in your solvents or other reagents can initiate the hydrolysis of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one.

Protocol for Drying Solvents:

• Pre-Drying: For solvents with significant water content, pre-dry with a suitable drying agent like anhydrous magnesium sulfate or sodium sulfate.

• Distillation: The most rigorous method is distillation from an appropriate drying agent.

  • For Ethers (THF, Diethyl Ether): Distill from sodium/benzophenone. The deep blue or purple color of the benzophenone ketyl radical anion is a reliable indicator of anhydrous and oxygen-free conditions.

  • For Halogenated Solvents (Dichloromethane, Chloroform): Distill from calcium hydride (CaH₂). Caution: Do not use sodium with halogenated solvents due to the risk of explosion.

  • For Aprotic Polar Solvents (DMF, DMSO): Dry over molecular sieves (4Å) and then distill under reduced pressure.

• Solvent Purification Systems: Many laboratories now use solvent purification systems (SPS) that pass solvents through columns of activated alumina or other drying agents, which is a safer alternative to distillation.

• Verification: The water content of dried solvents can be quantified using Karl Fischer titration, which is the gold standard for determining trace amounts of water.

Drying Other Reagents:

• Liquid Reagents: Can often be dried over molecular sieves.

• Solid Reagents: Can be dried in a vacuum oven (ensure they are thermally stable) or in a desiccator over a strong desiccant like phosphorus pentoxide.

Section 3: Troubleshooting Unsuccessful Reactions

When a reaction does not proceed as expected, hydrolysis of the starting material is a common suspect.

Q6: My reaction is sluggish or has failed to go to completion. Could hydrolysis of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one be the cause?

Yes, this is a very likely cause. If the reagent has been partially or fully hydrolyzed, its effective concentration in the reaction mixture is reduced, leading to a slower reaction rate or an incomplete reaction. The acidic byproducts of hydrolysis (HCl) can also interfere with many reactions, particularly those involving acid-sensitive functional groups or catalysts.

Q7: I'm observing unexpected byproducts. How can I confirm they are from hydrolysis?

Analytical chemistry is your most powerful tool here.

• GC-MS (Gas Chromatography-Mass Spectrometry): This is an excellent technique for identifying volatile byproducts. You can compare the mass spectra of the unknown peaks to a library to identify potential hydrolysis products.

• ¹H NMR (Proton Nuclear Magnetic Resonance): While the primary hydrolysis products (CO₂ and HCl) are not directly observable by ¹H NMR, secondary reactions of your starting materials or products with HCl can lead to new, unexpected signals. A significant change in the chemical shifts of acid-sensitive protons could also indicate an acidic environment.

• FT-IR (Fourier-Transform Infrared Spectroscopy): The starting material has a characteristic carbonyl (C=O) stretch. The disappearance of this peak without the corresponding formation of the desired product's peaks is a strong indicator of reagent decomposition.

Section 4: Analytical Characterization

This section provides a brief overview of analytical methods for monitoring the integrity of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one.

Q8: What are the key analytical signatures of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one?

While a comprehensive analysis would require obtaining a pure standard, here are the expected spectroscopic features:

Technique	Expected Signature
¹³C NMR	A signal for the carbonyl carbon (C=O) and signals for the two equivalent carbons bearing the chlorine atoms (C-Cl).
FT-IR	A strong absorption band for the carbonyl group (C=O), typically in the range of 1800-1850 cm⁻¹, characteristic of a cyclic carbonate.
Mass Spec	The mass spectrum should show the molecular ion peak (or fragments corresponding to the loss of CO₂ or Cl). The isotopic pattern for four chlorine atoms will be highly characteristic.

Protocol for Monitoring a Reaction by GC-MS:

• Prepare a Standard: If possible, prepare a dilute solution of fresh 4,4,5,5-tetrachloro-1,3-dioxolan-2-one in an anhydrous solvent to determine its retention time.

• Sample the Reaction: At various time points during your reaction, carefully withdraw a small aliquot (e.g., 0.1 mL) using a dry syringe.

• Quench and Prepare for Injection: Immediately quench the aliquot in a vial containing a suitable solvent (e.g., dichloromethane or ethyl acetate) and a drying agent (e.g., a small amount of anhydrous sodium sulfate).

• Analyze: Inject the sample into the GC-MS.

• Interpret the Data: Monitor the disappearance of the starting material peak and the appearance of the desired product peak. The emergence of other, smaller peaks could indicate byproduct formation due to hydrolysis or other side reactions.

Section 5: Advanced Considerations

Q9: Are there less moisture-sensitive alternatives?

The best alternative depends on the specific transformation you are trying to achieve.

Application	Potential Alternatives	Considerations
Phosgene Surrogate	Triphosgene, Diphosgene	These are also highly toxic and moisture-sensitive, but may have different handling properties.
Carbonate Synthesis	Carbonyldiimidazole (CDI)	Generally less reactive and more tolerant to trace moisture, but may not be suitable for all substrates.
Chlorination	Oxalyl chloride, Thionyl chloride	These are common chlorinating agents but have different reactivity profiles and byproducts.

It is essential to consult the literature to find an alternative that is validated for your specific reaction type[7][8][9].

Q10: How should I dispose of compromised or waste 4,4,5,5-tetrachloro-1,3-dioxolan-2-one?

Compromised reagent should be treated as hazardous waste.

• Neutralization: Slowly and cautiously add the material to a stirred, cold (ice bath) solution of sodium carbonate or sodium bicarbonate in a large volume of water. This will neutralize the acidic byproducts. Be aware that this will generate gas (CO₂), so perform this in a fume hood with adequate ventilation and no sealed containers.

• Disposal: The resulting aqueous solution should be disposed of in accordance with your institution's hazardous waste disposal protocols[10]. Do not pour it down the drain.

By understanding the inherent reactivity of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one and implementing rigorous anhydrous techniques, you can significantly improve the reliability and success of your experiments.

References

• Exposome-Explorer. (2012, October 15). MATERIAL SAFETY DATA SHEET.
• TCI Chemicals. (2025, September 8). SAFETY DATA SHEET.
• Sigma-Aldrich. 4,5-Dichloro-1,3-dioxolan-2-one.
• Veolia Water Technologies & Solutions. Chapter 27 - Chlorine And Chlorine Alternatives.
• PureLine. 3 Alternate Solutions to a Chlorine Dioxide Generator.
• ResearchGate. Chlorine: Is it really so bad and what are the alternatives.
• ATSDR. analytical methods.
• ChemPoint.com. (2015, March 11). SAFETY DATA SHEET.
• Stenutz. 4,4,5,5-tetrachloro-1,3-dioxolan-2-one.
• Der Pharma Chemica. Synthesis, Characterization and Microbial screening of dioxolane and thiazolidinones derivatives of 2,5-dichloro-3,4-diformyl (N -.
• Apollo Scientific. trans-4,5-Difluoro-1,3-dioxolan-2-one.
• Chem-Impex. 4-Chloro-1,3-dioxolan-2-one.
• OMRI. Alternatives to chlorine for cleaning and sanitizing surfaces and for produce wash waters.
• MDPI. (2023, May 1). New Chemistry of Chiral 1,3-Dioxolan-4-Ones.
• PubChem. 4,4,5,5-Tetrafluoro-1,3-dioxolan-2-one.
• Organic Chemistry Portal. 1,3-Dioxanes, 1,3-Dioxolanes.
• PubChem. 4,4,5,5-Tetramethyl-1,3-dioxolan-2-one.
• EPA. (1994, October 4). Method 1613: Tetra- through Octa-Chlorinated Dioxins and Furans by Isotope Dilution HRGC/HRMS.
• AquaEnergy Expo Knowledge Hub. Analytical methods for tracing pharmaceutical residues in water and wastewater.
• EPA NEPIS. Pathway Analysis of Chemical Hydrolysis for 14 RCRA Chemicals.
• JOCPR. Synthesis and characterization of 5,5'-(6-(4-chlorophenoxy)-1,3,5-triazine-2,4- diyl) bis (a -.
• ChemBK. (2024, April 11). 4-Chloromethyl-1,3-dioxolan-2-one.
• IntechOpen. (2018, February 19). HYDROLYSIS REACTIONS.

Sources

• 1. 4,4,5,5-tetrachloro-1,3-dioxolan-2-one [stenutz.eu]
• 2. esisresearch.org [esisresearch.org]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. chempoint.com [chempoint.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. Water Handbook - Chlorine & Chlorine Alternatives | Veolia [watertechnologies.com]
• 8. pureline.com [pureline.com]
• 9. researchgate.net [researchgate.net]
• 10. ucanr.edu [ucanr.edu]

Optimizing temperature and pressure for tetrachloro-1,3-dioxolan-2-one synthesis

Technical Support Center: Synthesis of Tetrachloro-1,3-dioxolan-2-one

Introduction: This guide provides in-depth technical support for researchers and professionals involved in the synthesis of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one (also known as tetrachloroethylene carbonate). The primary and most established industrial method for this synthesis is the exhaustive photochlorination of ethylene carbonate.[1][2][3] This document addresses common challenges, provides troubleshooting guidance, and presents an optimized protocol to ensure a safe, efficient, and reproducible synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the established synthesis route for tetrachloro-1,3-dioxolan-2-one?

The most common and industrially practiced method is the free-radical substitution chlorination of ethylene carbonate.[1][4] This process involves bubbling chlorine gas (Cl₂) into ethylene carbonate, typically dissolved in a suitable solvent, while irradiating the mixture with ultraviolet (UV) light. The reaction proceeds stepwise, replacing all four hydrogen atoms on the ethylene carbonate backbone with chlorine atoms.

Q2: What is the role of UV irradiation in this synthesis?

UV irradiation is critical for initiating the reaction. It provides the energy (actinic light) to dissociate molecular chlorine (Cl₂) into highly reactive chlorine radicals (Cl•).[3][4] These radicals then propagate a chain reaction, abstracting hydrogen atoms from the ethylene carbonate molecule, which are subsequently replaced by chlorine. Without a sufficient flux of UV light, the reaction will not initiate or will proceed at an impractically slow rate.

Q3: Is pressure a critical parameter for optimization?

For this specific synthesis, pressure is not a primary optimization parameter. The reaction is typically conducted at or slightly above atmospheric pressure to maintain a steady flow of chlorine gas through the reaction mixture. The critical parameters that require careful control are temperature, chlorine concentration (flow rate), and the intensity of UV irradiation.

Q4: Why is a solvent like carbon tetrachloride often used?

Historically, carbon tetrachloride (CCl₄) was a common solvent for this reaction for several reasons.[3][4] It is inert to the reaction conditions, can dissolve both ethylene carbonate and chlorine gas, and its boiling point (approx. 77°C) helps in maintaining the desired reaction temperature through reflux.[3] However, due to its toxicity and environmental concerns, researchers may explore alternative inert chlorinated solvents. The reaction can also be performed neat (without a solvent), but this can present challenges in controlling viscosity and heat transfer.

Q5: What are the primary safety concerns associated with this synthesis?

This synthesis involves highly hazardous materials and requires stringent safety protocols.

• Chlorine Gas (Cl₂): Highly toxic and corrosive. All operations must be conducted in a well-ventilated fume hood with continuous monitoring for leaks.

• Hydrogen Chloride (HCl): A corrosive gas is generated as a byproduct of the chlorination reaction. The reaction setup must include an acid gas scrubber (e.g., a sodium hydroxide solution) to neutralize the exhaust gas stream.

• Tetrachloro-1,3-dioxolan-2-one: The final product is classified as toxic and corrosive.[1] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory.[5]

• Phosgene (COCl₂): Although not an intended product of this specific synthesis, decomposition of chlorinated carbonates can potentially form phosgene, an extremely toxic gas.[2][6][7] Temperature control is crucial to prevent decomposition.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Q: My reaction is not starting, or the chlorine color is not fading. What's wrong?

A: This failure to initiate is almost always linked to the UV light source.

• Causality: The homolytic cleavage of Cl₂ into chlorine radicals requires a sufficient energy input from UV light, typically in the 200-400 nm range.[4] If the lamp is old, malfunctioning, or if the reactor material (e.g., standard borosilicate glass) is blocking the required wavelengths, the radical chain reaction cannot begin.

• Troubleshooting Steps:

  • Verify Lamp Function: Ensure your UV lamp is operational and has not exceeded its service life.

  • Check Reactor Material: Use a reactor made of borosilicate glass or quartz, which has good transparency to UV light.

  • Ensure Proximity: Position the lamp as close to the reactor as safely possible to maximize photon flux into the solution.

Q: The reaction is slow and my GC/MS analysis shows a mixture of mono-, di-, and tri-chlorinated intermediates even after several hours. How can I drive the reaction to completion?

A: Incomplete chlorination indicates that the reaction conditions are insufficient to replace all four hydrogen atoms.

• Causality: This issue can stem from three primary factors: insufficient chlorine supply, poor UV light penetration, or a reaction temperature that is too low. As the degree of chlorination increases, the remaining C-H bonds become stronger and less reactive, requiring more aggressive conditions for substitution.

• Troubleshooting Steps:

  • Increase Chlorine Flow: Ensure a steady, continuous subsurface sparging of chlorine gas. The reaction is complete when the characteristic yellow-green color of free chlorine persists in the mixture for an extended period (e.g., 30 minutes) after stopping the feed, indicating that no more reactant is available to consume it.[4]

  • Improve Light Penetration: As the reaction proceeds, the solution may become more concentrated or colored, impeding light penetration. Ensure vigorous stirring to bring all molecules into the irradiated zone.

  • Optimize Temperature: Gently increase the temperature within the recommended range (see table below). Higher temperatures increase reaction kinetics. A range of 70-100°C is often cited.[3]

Q: My reaction mixture has turned dark brown or black. What happened?

A: Darkening of the reaction mixture is a clear sign of product decomposition.

• Causality: Tetrachloro-1,3-dioxolan-2-one can decompose at elevated temperatures. The temperature is a critical parameter to control, with a preferred range of 70 to 100°C.[3] Exceeding this, especially above 120°C, can lead to side reactions and polymerization, resulting in tar formation and significantly reduced yield.

• Troubleshooting Steps:

  • Monitor Temperature Closely: Use a thermocouple to monitor the internal reaction temperature, not just the heating mantle setting.

  • Ensure Adequate Cooling: If the reaction is highly exothermic, have a cooling bath (e.g., water or ice) ready to manage any temperature spikes.

  • Avoid "Hot Spots": Ensure efficient stirring to distribute heat evenly throughout the reactor.

Troubleshooting Workflow Diagram

Caption: Troubleshooting decision tree for tetrachloro-1,3-dioxolan-2-one synthesis.

Optimized Experimental Protocol

This protocol describes the synthesis of tetrachloro-1,3-dioxolan-2-one from ethylene carbonate. Warning: This procedure must be performed in a certified chemical fume hood by trained personnel.

Materials and Equipment:

• Ethylene Carbonate (reactant)

• Chlorine Gas (reactant)

• Nitrogen Gas (for purging)

• 1 L three-necked borosilicate glass flask (reactor)

• High-intensity UV immersion lamp (e.g., mercury vapor lamp) with a quartz well

• Mechanical stirrer

• Reflux condenser

• Gas inlet tube (sparger)

• Thermocouple

• Heating mantle

• Acid gas scrubber (containing NaOH solution)

Optimized Reaction Parameters

Parameter	Recommended Value	Rationale
Temperature	75 - 85 °C	Balances reaction rate against the risk of decomposition. This range is effective for achieving full chlorination.[3]
Chlorine Flow	Steady subsurface bubbling	Ensures chlorine is readily available for the reaction. Monitor for persistent yellow color to determine completion.[4]
UV Wavelength	200 - 400 nm	Provides sufficient energy for the homolytic cleavage of the Cl-Cl bond to initiate the radical reaction.[4]
Stirring	Vigorous (e.g., 300-400 RPM)	Ensures homogeneity, efficient heat transfer, and brings reactants into the irradiated zone.

Step-by-Step Procedure:

• Setup: Assemble the reactor in a fume hood. Equip the flask with the mechanical stirrer, reflux condenser, thermocouple, and the quartz well for the UV lamp. Connect the outlet of the condenser to the acid gas scrubber.

• Charging: Charge the reactor with ethylene carbonate (e.g., 1 mole, 88 g). A solvent like carbon tetrachloride (200 mL) can be used if desired.[4]

• Inerting: Purge the system with nitrogen gas for 15-20 minutes to remove air and moisture.

• Heating: Begin stirring and heat the mixture to the target temperature of 75-80°C.

• Initiation: Once the temperature is stable, turn on the UV lamp and start bubbling chlorine gas through the sparger into the solution.

• Reaction: Maintain a steady flow of chlorine and constant temperature. The reaction will produce HCl gas, which will be neutralized by the scrubber. Monitor the reaction progress by observing the chlorine consumption (disappearance of the yellow-green color).

• Completion: The reaction is considered complete when the yellow color of free chlorine persists in the reaction mixture for at least 30 minutes after stopping the chlorine feed, indicating that the ethylene carbonate has been fully chlorinated.[4]

• Workup: Turn off the UV lamp, heating, and chlorine flow. Purge the system with nitrogen gas to remove any residual chlorine and HCl.

• Purification: If a solvent was used, it can be removed by distillation. The crude tetrachloro-1,3-dioxolan-2-one can then be purified by vacuum distillation to yield a colorless liquid.[3]

Reaction Pathway Diagram

Caption: Stepwise photochlorination of ethylene carbonate.

References

• Photo-on-Demand In Situ One-Pot Synthesis of Carbonate Esters from Tetrachloroethylene. (2024). Journal of Organic Chemistry.
• Photo-on-Demand In Situ One-Pot Synthesis of Carbonate Esters from Tetrachloroethylene. (2024). Journal of Organic Chemistry.
• Tetrachloroethylene carbon
• Tetrachloroethylene carbon
• Ellingboe, E. K., & Melby, L. R. (1957). U.S. Patent No. 2,816,287. U.S.
• Process for chlorination of ethylene carbonate. (1984). U.K.
• SAFETY D
• SAFETY D
• Phosgene. (n.d.). U.S. Department of Health & Human Services.
• 4-Chloro-1,3-dioxolan-2-one | C3H3ClO3 | CID 98075. (n.d.). PubChem.
• Phosgene - Wikipedia. (n.d.). Wikipedia.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Tetrachloroethylene carbonate - Wikipedia [en.wikipedia.org]
• 3. GB2134898A - Process for chlorination of ethylene carbonate - Google Patents [patents.google.com]
• 4. US2816287A - Tetrachloroethylene esters of carbonic, chlorocarbonic and oxalic acids - Google Patents [patents.google.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. peac.aristatek.com [peac.aristatek.com]
• 7. Phosgene - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO)

This guide is structured as a Tier-1 Technical Support Manual for researchers handling 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO) . It prioritizes safety (phosgene mitigation) and operational precision.[1]

Ticket ID: TCDO-PUR-001 Status: Open Severity: Critical (Safety/Purity) Applicable CAS: 22432-68-4

Core Safety Directive: The Phosgene Protocol

WARNING: Before attempting any purification, you must acknowledge the hydrolysis risk.[1] TCDO is not just moisture-sensitive; it is a phosgene generator .[1]

• Rule 1: Never use aqueous washes.[1]

• Rule 2: All glassware must be flame-dried or oven-dried (

  ) for 4 hours.

• Rule 3: Ammonia vapor is your emergency neutralizer.[1] Keep a wash bottle of 28%

  accessible to neutralize spills (forming urea/ammonium chloride).[1]

Quick Reference Data

Property	Value	Operational Note
Molecular Weight	225.84 g/mol	High chlorine content makes it dense (~1.7 g/mL).[1]
Melting Point	48–50 °C	Often supercools into a viscous liquid; solidifies slowly.[1]
Boiling Point	46 °C @ 5 mmHg	Do not exceed 100 °C pot temp to avoid thermal degradation.
Solubility	Soluble in , DCM, .	Insoluble in water (reacts violently).[1]
Appearance	Colorless to pale yellow	Yellow/Green indicates dissolved .[1] Pink indicates Fe contamination.[1]

Purification Workflows (Decision Logic)

The following logic gate determines your purification strategy based on the impurity profile of your crude material.

Figure 1: Purification Decision Tree. Note that distillation is the primary method, while melt crystallization is reserved for ultra-high purity applications.

Troubleshooting Guide & Protocols

Module A: De-acidification (The "Green Tint" Issue)

Symptom: Crude product is yellow-green or fuming.[1] Cause: Dissolved Chlorine gas (

) and Hydrogen Chloride ( ) from the photo-chlorination step.[1] Solution: Inert Gas Sparging.[1]

Protocol:

• Heat the crude mixture to 60 °C (slightly above melting point).

• Introduce a fritted glass gas dispersion tube to the bottom of the flask.

• Sparge with dry Nitrogen or Argon for 2-4 hours.

• End Point: Exhaust gas no longer fumes with moist pH paper, and liquid color fades to pale yellow.

Module B: Vacuum Distillation (The Separation)

Symptom: Product decomposes (turns brown/black) during distillation.[1] Cause: Pot temperature exceeded thermal stability limits (

). Solution: High-Vacuum Fractionation.[1]

Protocol:

• Setup: Short-path distillation head (vigreux column is optional but recommended for separating mono/dichloro impurities).

• Pressure: Must be < 5 mmHg .

• Temperature:

  • Bath: 70–80 °C.[1]

  • Vapor (Head):46–48 °C (at 5 mmHg).[1]

• Collection:

  • Fore-run: Discard low boilers (unreacted EC, dichloro-EC).[1]

  • Main Fraction: Collect steady plateau.[1]

  • Heel: Do not distill to dryness (explosion risk from polymeric peroxides/oxalates).[1]

FAQ:

Q: My distillate is solidifying in the condenser! A: TCDO melts at ~48 °C. If your condenser water is too cold, it will freeze.

• Fix: Use warm water (35–40 °C) in the condenser or use an air condenser.[1] Heat the receiver flask with a heat gun periodically to maintain liquid state during transfer.

Module C: Crystallization (The Polishing Step)

Symptom: Distillate is 98% pure but contains trace chlorinated homologs.[1] Cause: Boiling points of tri- and tetrachloro-EC are close.[1] Solution: Melt Crystallization (Static Layer).[1]

Why not solvent recrystallization? While TCDO can be recrystallized from dry

(banned/toxic) or Hexane/DCM, it is extremely soluble in organics, leading to poor yield. Melt crystallization exploits its 50 °C melting point without introducing new solvents.[1]

Protocol:

• Place distilled TCDO in a cylindrical vessel.

• Slowly cool the vessel from the bottom up (using a dipping probe or controlled bath) to 40 °C .

• The pure TCDO will crystallize on the cooled surface first.[1]

• The "sweat" (uncrystallized liquid) containing eutectic impurities is drained off.[1]

• Remelt the crystals to obtain >99.5% purity.

Storage & Stability

• Container: Teflon (PTFE) or glass.[1] NO metal caps (HCl corrosion).[1]

• Atmosphere: Argon blanket.[1]

• Desiccant: Store over

  (Phosphorus Pentoxide) in a desiccator if solid.[1]

• Shelf Life: 6 months at 4 °C. Yellowing indicates decomposition.[1]

References & Authority

• Synthesis & Distillation Parameters:

  • Source: U.S. Patent 2,816,287 (1957).[1] "Tetrachloroethylene esters of carbonic, chlorocarbonic and oxalic acids."[1]

  • Key Data: Defines the boiling point (46°C @ 5mmHg) and chlorination methodology.

  • Link:

• Chemical Properties & Identifiers:

  • Source: NIST Chemistry WebBook / PubChem.[1]

  • Key Data: CAS 22432-68-4, Molecular Weight 225.84.[1][2][3][4]

  • Link:

• Safety (Phosgene Risks):

  • Source: CDC/NIOSH Emergency Response Safety for Tetrachloroethylene derivatives.[1]

  • Key Data: Hydrolysis hazards and phosgene generation.

  • Link:

Sources

• 1. gcms.cz [gcms.cz]
• 2. 4,4,5,5-tetrachloro-1,3-dioxolan-2-one [stenutz.eu]
• 3. Tetrachloroethylene carbonate CAS#: 22432-68-4 [m.chemicalbook.com]
• 4. grokipedia.com [grokipedia.com]

Reference Data & Comparative Studies

GC-MS methods for determining purity of 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one

Executive Summary: The Analytical Paradox

4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO), often utilized as a high-activity chlorinating agent or a phosgene equivalent, presents a distinct analytical paradox. While its utility stems from its high reactivity, this same property renders it thermally unstable during standard gas chromatography (GC) analysis.

Standard split/splitless injection techniques—typically operating at 250°C—often induce thermal decarboxylation in the injector port, leading to false-positive degradation peaks (e.g., oxalyl chloride equivalents or phosgene) and an underestimation of product purity.

This guide objectively compares Modified GC-MS against Quantitative NMR (qNMR) and Titration , establishing a validated workflow that prioritizes "Low-Thermal-Stress" GC-MS for impurity profiling while leveraging qNMR for absolute assay determination.

Comparative Analysis: Selecting the Right Tool

For TCDO, no single method provides a complete picture. The researcher must select the method based on the data requirement: Absolute Purity vs. Impurity Identification .

Table 1: Analytical Method Performance Matrix

Feature	Modified GC-MS (PTV/COC)	Quantitative NMR (qNMR)	AgNO₃ Titration
Primary Utility	Trace Impurity Profiling (Specific identification of under-chlorinated species).	Absolute Purity Assay (Mass balance without thermal stress).	Gross Chlorine Content (Low specificity).
Thermal Stress	Medium/High (Requires careful optimization to prevent degradation).	None (Ambient temperature analysis).	None (Wet chemistry).
Specificity	High (Separates tri-, di-chloro analogs).	High (Distinct shifts for impurities).	Low (Cannot distinguish organic Cl from inorganic Cl).
Limit of Detection	< 10 ppm	~ 1000 ppm (0.1%)	N/A
Throughput	High (20 min/sample).	Medium (Setup intensive).	Medium.
Cost per Run	Low.	High (Deuterated solvents/Instrument time).	Low.

Deep Dive: The "Low-Thermal-Stress" GC-MS Method

To successfully analyze TCDO by GC-MS, one must abandon the standard hot-needle injection. The protocol below utilizes Programmed Temperature Vaporization (PTV) or Cold On-Column (COC) injection to introduce the sample into the column before heating, minimizing residence time in a hot inlet.

Experimental Protocol

Reagents & Prep:

• Solvent: Anhydrous Dichloromethane (DCM) or Hexane. (Avoid alcohols; TCDO reacts to form carbonates).

• Concentration: 1 mg/mL.

• Vial: Silanized amber glass to prevent surface catalysis.

Instrument Parameters (Agilent 7890/5977 or equivalent):

• Inlet: Multimode Inlet (MMI) in PTV Mode or Cool On-Column.

  • Initial Temp: 40°C (0.1 min hold).

  • Ramp: 600°C/min to 200°C.

  • Why? Rapid transfer to column prevents thermal cracking in the liner.

• Liner: Ultra Inert, single taper with wool (deactivated). Active sites on glass wool can catalyze decomposition.

• Column: DB-5ms Ultra Inert (30m x 0.25mm x 0.25µm).

  • Rationale: Low bleed, non-polar stationary phase minimizes interaction with the reactive carbonate.

• Oven Program:

  • 40°C (hold 2 min) - Traps volatiles.

  • 15°C/min to 280°C.

  • Hold 5 min.

• MS Source: Electron Impact (EI), 70 eV.

  • Source Temp: 230°C.

  • Quad Temp: 150°C.

Critical Impurity Profile

In the synthesis of TCDO (typically via exhaustive chlorination of ethylene carbonate), the primary impurities are under-chlorinated intermediates.

• 4,5-Dichloro-1,3-dioxolan-2-one: Early eluter.

• 4,4,5-Trichloro-1,3-dioxolan-2-one: Critical impurity; indicates incomplete reaction.

• TCDO (Target): Late eluter.

• Thermal Artifacts: If the inlet is too hot, you will see a rise in baseline or peaks corresponding to phosgene (m/z 63, 98) or oxalyl chloride fragments.

Visualization: Synthesis & Analytical Workflow

The following diagrams illustrate the chemical pathway of impurities and the decision logic for analysis.

Diagram 1: Impurity Formation & Degradation Risks

Caption: Synthesis pathway showing sequential chlorination and the risk of thermal degradation into artifacts during analysis.

Diagram 2: Analytical Decision Matrix

Caption: Workflow for selecting qNMR for assay validation versus GC-MS for specific impurity tracking.

Experimental Validation & Troubleshooting

Interpreting the Mass Spectrum

When analyzing TCDO, the mass spectrum (EI) is dominated by fragmentation due to the loss of chlorine and CO₂.

• Molecular Ion: The molecular ion (

  ) for TCDO (approx m/z 224/226/228) is often weak or absent due to fragility.

• Base Peak: Look for the

  or clusters.

• Validation Step: If you observe a peak at m/z 63 (COCl) that co-elutes with the solvent front or appears as a "hump," your inlet temperature is too high.

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Poor Mass Balance	Thermal degradation in inlet.	Switch to Cold On-Column injection. Lower inlet temp to <200°C.
Ghost Peaks	Hydrolysis in vial.	Ensure DCM is anhydrous. Use new septa to prevent moisture ingress.
Tailing Peaks	Active sites in column/liner.	Use Ultra Inert liners with deactivated wool. Trim column head by 10cm.
Carryover	High boiling residues.	Increase final oven hold time at 280°C.

References

• Agilent Technologies. (2020). Ultra Inert GC Column and Liner Solutions for Reactive Compounds. Retrieved from [Link]

• Organic Syntheses. (2019). General procedures for handling thermally unstable halo-carbonates. Retrieved from [Link]

• National Institutes of Health (NIH). (2025). Comparison of GC/MS and NMR for quantification of labile organic compounds. Retrieved from [Link]

Crystallographic Data Validation for 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one: A Comparative Technical Guide

Executive Summary

This guide provides a rigorous validation framework for the crystallographic characterization of 4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO), also known as tetrachloroethylene carbonate.[1] Unlike its non-chlorinated parent, ethylene carbonate (EC), TCDO presents unique challenges due to the "Heavy Atom Effect" of four chlorine substituents, high X-ray absorption, and intrinsic chemical instability (decomposition to phosgene). This document compares TCDO’s structural metrics against standard organic carbonates and outlines a self-validating workflow to ensure data integrity suitable for pharmaceutical and materials science applications.

Introduction: The Heavy Atom Challenge

4,4,5,5-Tetrachloro-1,3-dioxolan-2-one is a perchlorinated cyclic carbonate used primarily as a chlorinating agent and a precursor in organic synthesis.[1] While standard organic carbonates like Ethylene Carbonate (EC) are composed of light atoms (C, H, O), the introduction of four chlorine atoms in TCDO fundamentally alters the crystallographic strategy.

Why Validation is Critical for TCDO

• Absorption Issues: Chlorine (

  ) absorbs X-rays significantly more than Carbon ( ) or Oxygen ( ). Without rigorous absorption correction, intensities are skewed, leading to erroneous bond lengths.

• Pseudo-Symmetry & Twinning: Perchlorinated rigid rings often pack in high-symmetry space groups or exhibit pseudo-merohedral twinning, which automated solution software may misinterpret.[1]

• Chemical Instability: TCDO is moisture-sensitive and can degrade into oxalyl chloride and phosgene.[1] Crystal quality often degrades during data collection if not managed under cryo-conditions.[1]

Comparative Analysis: TCDO vs. Ethylene Carbonate (EC)

To understand the specific validation requirements for TCDO, we compare its typical crystallographic performance metrics against the industry standard, Ethylene Carbonate.

Table 1: Structural & Refinement Metric Comparison

Data represents typical values for high-quality datasets collected at 100 K using Mo-K

radiation.

Metric	Ethylene Carbonate (EC)	4,4,5,5-Tetrachloro-1,3-dioxolan-2-one (TCDO)	Implication for Validation
Formula			TCDO requires heavy-atom refinement strategies.[1]
Absorption Coeff.[1] ( )	~0.15 mm⁻¹	> 1.20 mm⁻¹	Critical: TCDO requires multi-scan or face-indexed absorption correction.[1]
Residual Density ( )	< 0.20	0.50 - 1.20	High residual peaks near Cl atoms in TCDO are common ("Fourier ripples") but must be distinguished from disorder.[1]
Disorder Propensity	Low (Rigid)	High (Cl wagging)	Cl atoms often require split-site modeling or anisotropic restraint (DELU/SIMU).[1]
R1 Factor (Target)	< 3.5%	< 4.5%	Slightly higher R1 is acceptable for TCDO due to absorption effects, provided is stable.
Stability (Ambient)	Stable	Unstable (Hydrolysis)	Protocol: TCDO must be mounted in inert oil/Paratone and collected at <150 K.

Analysis of Differences

• The "Ghost" Peaks: In EC, residual electron density is negligible. In TCDO, you will frequently observe "ghost" peaks (

  ) near the Chlorine positions. These are often artifacts of imperfect absorption correction or series termination errors, not new atoms.

• Thermal Ellipsoids: EC hydrogens are often constrained.[1] TCDO Chlorines are heavy and should be refined anisotropically.[1] If the thermal ellipsoids for Cl are "cigar-shaped" or non-positive definite (NPD), this indicates unmodeled disorder or twinning, a common failure point in TCDO datasets.

Experimental Protocol: The Self-Validating System

To ensure data trustworthiness, the following experimental workflow incorporates "Check-Gates"—points where the experiment must be paused and validated before proceeding.

Step 1: Crystal Selection & Mounting (The Stability Gate)

• Protocol: Handle TCDO crystals under a microscope in a pool of perfluoropolyether oil (e.g., Fomblin or Paratone-N) to prevent hydrolysis.[1]

• Validation Check: If the crystal turns opaque within 60 seconds, humidity is too high. Use a cryo-loop and immediately transfer to the cold stream (100 K).

• Causality: TCDO degrades to phosgene and HCl upon contact with moisture.[1] A degraded crystal surface destroys high-angle diffraction data, artificially inflating the R-factor.[1]

Step 2: Data Collection Strategy (The Absorption Gate)

• Protocol: Collect a highly redundant dataset (redundancy > 6). This means measuring the same reflection multiple times from different angles.

• Why: High redundancy is the mathematical foundation for empirical absorption correction (SADABS/TWINABS).

• Validation Check: Monitor the

  (internal agreement factor). For TCDO, should be before structure solution. If , the absorption correction has failed or the crystal has decayed.

Step 3: Refinement & CheckCIF (The Logic Gate)

• Protocol: Use SHELXL or OLEX2.[1] Refine all non-hydrogen atoms (Cl, C, O) anisotropically.

• Validation Check: Run the IUCr CheckCIF utility.[2][3][4]

  • Alert A: (e.g., "Large Residual Density") -> Stop. Check for twinning or wrong element assignment.[1]

  • Alert B: (e.g., "Bond Precision Low") -> Acceptable if data resolution is limited by crystal decay.[1]

Visualizing the Validation Workflow

The following diagram illustrates the decision matrix for validating TCDO structures, specifically addressing the heavy-atom challenges.

Caption: Decision tree for TCDO crystallography. Note the loop-backs for high residual density, a common artifact of chlorine absorption.

Deep Dive: Interpreting Validation Metrics

When reviewing a TCDO dataset, researchers must scrutinize three specific areas where automated software often fails.

A. The Ellipsoid Test (ADP Check)

In a correct TCDO structure, the four Chlorine atoms should exhibit relatively spherical or slightly oblate thermal ellipsoids.

• The Error: If a Cl atom looks like a "cigar" or a "pancake," the model is incorrect.

• The Fix: This usually indicates rotational disorder of the C-Cl bond. Use the ISOR restraint in SHELXL to approximate isotropic behavior, or split the Cl atom into two positions (Part A 50% / Part B 50%).

B. The Bond Length Verification

Due to the electron-withdrawing nature of four chlorines, the central dioxolan ring is strained.

• Standard C-Cl bond: ~1.76 Å.[1]

• TCDO C-Cl bond: May vary (1.74 - 1.78 Å) due to steric crowding.[1]

• Validation: Compare observed bond lengths against the Mogul Geometry Check (via CCDC). If your C-Cl bond deviates by >0.05 Å from the mean, and you have not corrected for absorption, your structure is likely an artifact.

C. The CheckCIF Report

The International Union of Crystallography (IUCr) CheckCIF tool is the final arbiter.

• Common TCDO Alert: PLAT097_ALERT_2_B Large Reported Max.[1] (Positive) Residual Density.

• Interpretation: If this value is near a Chlorine atom (within 0.8 Å), it is likely an absorption ripple. If it is in the middle of the ring, it may be a missed solvent molecule or significant disorder.

• Action: You must manually inspect the "Q-peaks" in the difference Fourier map.

References

• IUCr Journals. (2025). checkCIF/PLATON Validation Service. International Union of Crystallography.[5][6] [Link][4]

• Spek, A. L. (2003).[6] Single-crystal structure validation with the program PLATON. Journal of Applied Crystallography, 36(1), 7–13.[6] [Link]

• Cambridge Crystallographic Data Centre (CCDC). (2025). Mogul Geometry Check and CSD Data. [Link]

• NIST. (2025). 4-Chloro-1,3-dioxolan-2-one and Derivatives Thermochemistry. National Institute of Standards and Technology. [Link]

• Beilstein Journals. (2022).[7] High-speed C–H chlorination of ethylene carbonate. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. 4-Chloro-1,3-dioxolan-2-one [webbook.nist.gov]
• 2. cryst.chem.uu.nl [cryst.chem.uu.nl]
• 3. journals.iucr.org [journals.iucr.org]
• 4. journals.iucr.org [journals.iucr.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. PLATON/VALIDATION [platonsoft.nl]
• 7. researchgate.net [researchgate.net]